Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

Core Science & Biosynthesis

Benzyl 4-Amino-3,3-difluoropyrrolidine-1-carboxylate: A Comprehensive Synthesis and Methodology Guide

Executive Summary

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone strategy in modern medicinal chemistry. Specifically, the introduction of a gem-difluoro group adjacent to an amine significantly lowers the basicity of the amine (modulating pKa), improves metabolic stability by blocking cytochrome P450 oxidation sites, and enforces specific ring conformations via stereoelectronic effects. Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate (also known as 1-Cbz-4-amino-3,3-difluoropyrrolidine) serves as a highly versatile building block for synthesizing kinase inhibitors, GPCR modulators, and advanced antimicrobial agents (1)[1].

This whitepaper details a robust, five-step synthetic pathway designed to maximize yield, preserve stereochemical integrity, and ensure high chemoselectivity.

Retrosynthetic Strategy & Mechanistic Causality

The synthesis of this compound requires the careful orchestration of protecting groups and functional group transformations. The primary synthetic challenge lies in installing the primary amine at the C4 position, which is electrophilically deactivated by the adjacent, strongly electron-withdrawing CF₂ group.

• The Cbz Protecting Group: The carboxybenzyl (Cbz) group provides robust protection for the pyrrolidine nitrogen. It withstands the harsh, highly acidic conditions of deoxofluorination and the strongly nucleophilic conditions of azidation.

• Azide Displacement over Direct Amination: Direct amination of a C4 alcohol is highly inefficient due to the deactivating nature of the adjacent CF₂ group. Converting the alcohol to a highly reactive triflate, followed by Sₙ2 displacement with an azide, ensures complete conversion with predictable stereochemical inversion (2)[2].

• Chemoselective Staudinger Reduction: Standard catalytic hydrogenation (e.g., H₂ over Pd/C) used to reduce azides would simultaneously cleave the Cbz protecting group. The Staudinger reduction (PPh₃/H₂O) is exquisitely chemoselective, reducing the azide to a primary amine while leaving the Cbz group entirely intact (1)[1].

Synthesis Workflow

Fig 1: Five-step synthesis of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate.

Self-Validating Experimental Protocols

Step 1: Deoxofluorination

Rationale: Diethylaminosulfur trifluoride (DAST) replaces the ketone oxygen with two fluorine atoms. The adjacent C4 hydroxyl must be protected as a tert-butyldimethylsilyl (TBS) ether to prevent unwanted ring expansion or elimination during the fluorination event.

• Procedure: Dissolve 1-Cbz-4-(TBS-oxy)pyrrolidin-3-one (1.0 eq) in anhydrous DCM under argon. Cool to -78 °C. Add DAST (2.5 eq) dropwise to control the exothermic reaction. Allow the mixture to warm to room temperature and stir for 16 hours.

• Self-Validation Checkpoint: Carefully quench with saturated aqueous NaHCO₃ at 0 °C. Following extraction, ¹⁹F NMR of the crude mixture must show an AB quartet system between -105 ppm and -115 ppm, confirming the successful installation of the gem-difluoro group.

Step 2: TBS Deprotection

Rationale: Removal of the silyl ether exposes the secondary alcohol, yielding the critical intermediate 1-Cbz-3,3-difluoro-4-hydroxypyrrolidine (CAS 1638761-26-8) (3)[3].

• Procedure: Dissolve the crude product from Step 1 in THF. Add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 eq) at 0 °C. Stir for 2 hours at room temperature.

• Self-Validation Checkpoint: TLC (EtOAc/Hexane) will show complete consumption of the starting material and the appearance of a highly polar spot. Quench with aqueous NH₄Cl, extract with EtOAc, and purify via silica gel chromatography to isolate the pure alcohol (4)[4].

Step 3: Triflation of the Hydroxyl Group

Rationale: Standard leaving groups (e.g., mesylate) are insufficiently reactive for Sₙ2 displacement adjacent to a CF₂ group. A trifluoromethanesulfonate (triflate) is mandatory to drive the subsequent substitution (5)[5].

• Procedure: Dissolve 1-Cbz-3,3-difluoro-4-hydroxypyrrolidine (1.0 eq) in anhydrous DCM. Add anhydrous pyridine (3.0 eq) and cool strictly to -78 °C. Add trifluoromethanesulfonic anhydride (Tf₂O, 1.5 eq) dropwise. Stir for 1 hour at -78 °C.

• Self-Validation Checkpoint: Triflates are highly prone to decomposition. Do not attempt to purify this intermediate via silica gel chromatography. Quench cold with 1N HCl, extract with DCM, wash with brine, and dry over Na₂SO₄. The crude oil must be immediately subjected to the azidation step.

Step 4: Azidation via Sₙ2 Displacement

Rationale: The azide anion acts as a powerful nucleophile, displacing the triflate with complete inversion of stereochemistry.

• Procedure: Dissolve the crude triflate in anhydrous DMF. Add Sodium Azide (NaN₃, 2.0 eq) or Tetrabutylammonium azide (TBA-N₃, 1.5 eq). Stir at room temperature (or heat gently to 50 °C if using NaN₃) for 16 hours (2)[2].

• Self-Validation Checkpoint: Following extraction with MTBE and extensive water washes to remove DMF, IR spectroscopy of the organic phase will show a strong, characteristic azide stretch at ~2100 cm⁻¹.

Step 5: Chemoselective Staudinger Reduction

Rationale: Triphenylphosphine forms an intermediate iminophosphorane with the azide, which hydrolyzes upon the addition of water to yield the primary amine without risking the hydrogenolysis of the Cbz group.

• Procedure: Dissolve 1-Cbz-4-azido-3,3-difluoropyrrolidine (1.0 eq) in a mixture of THF and water (10:1 v/v). Add Triphenylphosphine (PPh₃, 1.2 eq) in portions at room temperature. Stir for 12 hours at room temperature, or heat to 50 °C to accelerate hydrolysis.

• Self-Validation Checkpoint: The successful reduction is marked by the visual cessation of nitrogen gas evolution. Following concentration, perform an acid/base extraction: acidify with 1N HCl to extract the amine into the aqueous layer (discarding the organic layer containing the triphenylphosphine oxide byproduct). Basify the aqueous layer with NaOH (pH > 10) and extract with DCM to afford pure Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate.

Quantitative Data & Yield Optimization

Step	Transformation	Primary Reagents	Temp (°C)	Time (h)	Typical Yield (%)
1	Deoxofluorination	DAST (2.5 eq), DCM	-78 to 25	16	65 - 75%
2	TBS Deprotection	TBAF (1.2 eq), THF	0 to 25	2	85 - 90%
3	Triflation	Tf₂O (1.5 eq), Pyridine	-78	1	>95% (Crude)
4	Azidation	NaN₃ (2.0 eq), DMF	25 to 50	16	70 - 80%
5	Staudinger Reduction	PPh₃ (1.2 eq), H₂O/THF	25 to 50	12	80 - 85%
Overall	Linear Synthesis	-	-	-	~30 - 43%

References

• US Patent US12115157B2. "3-phenoxyazetidin-1-yl-heteroaryl pyrrolidine derivatives and the use thereof as medicament." Google Patents. 1

• US Patent Application. "Preparation of tert-butyl 4-azido-3,3-difluoropyrrolidine-1-carboxylate." Googleapis. 2

• European Patent EP2920171B1. "PURINE INHIBITORS OF HUMAN PHOSPHATIDYLINOSITOL 3-KINASE DELTA." Googleapis. 5

• Accela ChemBio. "1-Cbz-3,3-difluoro-4-hydroxypyrrolidine (CAS 1638761-26-8)." 3

• ChemUniverse. "Benzyl 3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate [P51336]." 4

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The Physicochemical and Synthetic Paradigm of Cbz-4-amino-3,3-difluoropyrrolidine in Modern Drug Discovery

Introduction: The Strategic Role of Fluorinated Pyrrolidines

In contemporary medicinal chemistry, the incorporation of fluorine atoms into saturated nitrogen heterocycles is a highly validated strategy to modulate basicity, enhance metabolic stability, and dictate conformational preferences. Cbz-4-amino-3,3-difluoropyrrolidine (Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate) stands out as a premium chiral building block. By combining a versatile benzyloxycarbonyl (Cbz) protecting group with a gem-difluoro moiety adjacent to a primary amine, this scaffold provides researchers with a dual-functionalized hub for synthesizing complex active pharmaceutical ingredients (APIs), including somatostatin receptor 4 (SSTR4) agonists and IRAK/FLT3 inhibitors[1][2].

This whitepaper dissects the physicochemical properties, structural causality, and synthetic protocols associated with Cbz-4-amino-3,3-difluoropyrrolidine, providing drug development professionals with a self-validating framework for its application.

Physicochemical Profiling

The gem-difluoro substitution at the C3 position exerts a profound inductive electron-withdrawing effect, significantly lowering the pKa of the adjacent C4 primary amine compared to its non-fluorinated analog. This pKa modulation is critical for enhancing membrane permeability and reducing hERG liability in downstream drug candidates.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical parameters of Cbz-4-amino-3,3-difluoropyrrolidine[3][4][5].

Parameter	Value	Causality / Implication
IUPAC Name	Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate	Standardized nomenclature for regulatory filing.
Molecular Formula	C12H14F2N2O2	Indicates the presence of the Cbz group and gem-difluoro motif.
Monoisotopic Mass	256.10233 Da	Critical for high-resolution mass spectrometry (HRMS) validation[4].
InChIKey	MCHIRIYXRXLSHH-UHFFFAOYSA-N	Unique structural identifier for database cross-referencing[5].
Predicted CCS ([M+H]+)	154.2 Ų	Collision Cross Section for ion mobility spectrometry[4].
Amine pKa (Estimated)	~6.5 - 7.2	Lowered basicity due to the strong inductive effect of the C3 fluorines.

Structural Causality: The Fluorine Gauche Effect

The introduction of the 3,3-difluoro group is not merely a metabolic shield; it actively dictates the ring pucker of the pyrrolidine. Due to the stereoelectronic interactions between the highly electronegative fluorine atoms and the nitrogen lone pair (or the adjacent amine), the pyrrolidine ring is locked into a specific envelope or half-chair conformation. This rigidification reduces the entropic penalty upon target binding, often leading to increased binding affinity (e.g., in SSTR4 agonist development)[1].

Fig 1: Physicochemical causality of the 3,3-difluoro substitution on pyrrolidine behavior.

Experimental Protocols & Synthetic Workflows

To maintain scientific integrity, the handling and functionalization of Cbz-4-amino-3,3-difluoropyrrolidine must follow rigorous, self-validating protocols. The Cbz group provides orthogonal protection, allowing for the selective functionalization of the C4 amine (e.g., via Buchwald-Hartwig amination or amide coupling) before deprotection.

Protocol: Amide Coupling at the C4 Position

This protocol details the coupling of Cbz-4-amino-3,3-difluoropyrrolidine with a carboxylic acid derivative, a common step in the synthesis of SSTR4 agonists[1][6].

Reagents & Materials:

• Cbz-4-amino-3,3-difluoropyrrolidine (1.0 equiv)

• Target Carboxylic Acid (1.1 equiv)

• HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

• Activation: In an oven-dried, argon-purged flask, dissolve the target carboxylic acid (1.1 equiv) in anhydrous DMF (0.2 M concentration). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at room temperature for 15 minutes to ensure full formation of the active ester. Causality: Pre-activation minimizes side reactions with the less nucleophilic fluorinated amine.

• Coupling: Add Cbz-4-amino-3,3-difluoropyrrolidine (1.0 equiv) to the reaction mixture. Stir continuously at room temperature for 12-16 hours.

• Reaction Monitoring: Monitor the reaction via LC-MS. The target product will typically show an [M+H]+ peak corresponding to the coupled mass.

• Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Purification: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure Cbz-protected amide.

Fig 2: Standardized workflow for the C4-amine functionalization of the pyrrolidine scaffold.

Applications in Advanced Therapeutics

The utility of Cbz-4-amino-3,3-difluoropyrrolidine is heavily documented in recent patent literature targeting complex central nervous system (CNS) and oncological pathways.

• SSTR4 Agonists: In the development of treatments for Alzheimer's disease and epilepsy, the scaffold is utilized to synthesize piperidinyl-3-(aryloxy)propanamides. The difluoro group ensures the molecule maintains optimal lipophilic efficiency (LipE) to cross the blood-brain barrier (BBB)[1][6].

• Kinase Inhibitors (IRAK/FLT3): For hematological malignancies like Acute Myeloid Leukemia (AML) and Myelodysplastic Syndromes (MDS), the scaffold is employed in cross-coupling reactions (e.g., using RuPhos Pd G3) to build potent IRAK and FLT3 inhibitors[2].

References

• MolPort. benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate | 1416241-38-7.
• PubChemLite (Université du Luxembourg). Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate hydrochloride.
• PubChemLite (Université du Luxembourg). MCHIRIYXRXLSHH-UHFFFAOYSA-N - Explore.
• Google Patents. WO2019169153A1 - Piperidinyl-3-(aryloxy)propanamides and propanoates.
• Google Patents. CA3092450A1 - Piperidinyl-3-(aryloxy)propanamides and propanoates.
• ResearchGate. WO 2022/026935 A1 - IRAK and FLT3 Inhibitors.

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Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate: A Technical Guide to Commercial Sourcing and Synthetic Integration

Executive Summary & Strategic Utility in Drug Discovery

As a Senior Application Scientist navigating the complexities of modern drug design, I frequently leverage fluorinated heterocycles to overcome pharmacokinetic bottlenecks. The 3,3-difluoropyrrolidine core has emerged as a privileged scaffold in medicinal chemistry, primarily due to fluorine’s unique ability to modulate molecular properties without imposing significant steric bulk[1].

The compound Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate serves as a highly versatile, orthogonally protected building block. The strategic placement of the gem-difluoro moiety adjacent (alpha) to the C4-primary amine exerts a profound electron-withdrawing inductive effect (-I). This lowers the pKa of the amine, reducing its basicity, which in turn enhances membrane permeability and shields the molecule from rapid oxidative metabolism[2]. Consequently, this specific intermediate is heavily utilized in the synthesis of advanced therapeutics, including [3],[4], [5], and [6].

Chemical Identity and Physicochemical Profiling

Understanding the exact physicochemical parameters of this building block is critical for predicting its behavior in downstream synthetic steps. The benzyl carbamate (Cbz) group provides robust protection for the secondary pyrrolidine nitrogen, leaving the deactivated C4-primary amine available for selective functionalization.

Property	Value
Chemical Name	Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate
CAS Registry Numbers	1416241-38-7[7], 1315592-34-7
Molecular Formula	C12H14F2N2O2[8]
Molecular Weight	256.25 g/mol [7]
SMILES	NC1CN(CC1(F)F)C(=O)OCc1ccccc1[7]
Key Functional Groups	Primary amine, gem-difluoro, benzyl carbamate (Cbz)

Commercial Availability and Supply Chain Analytics

Procurement of fluorinated building blocks requires balancing cost, lead time, and purity. Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate is commercially available through several specialized chemical vendors, including [7],, and [9].

Table 1: Approximate Pricing and Sourcing Metrics (Based on Q2 2026 Aggregated Supplier Data)[7]

Scale	Price Range (USD)	Typical Lead Time	Purity Standard
250 mg	$170 – $452	1–2 Weeks	>95% to 97% (LC-MS/NMR)
1 g	$602 – $892	1–2 Weeks	>95% (LC-MS/NMR)
5 g	~$1,806	2–3 Weeks	>95% (LC-MS/NMR)

Mechanistic Workflows: Navigating the Alpha-Difluoro Amine

The Electronic Challenge of the Alpha-Difluoro Motif

From an experimental standpoint, the C4-primary amine is highly deactivated. Standard amide coupling reagents (e.g., EDC/HOBt) often fail or result in sluggish kinetics because the gem-difluoro group pulls electron density away from the nitrogen lone pair. To overcome this, highly reactive uronium-based coupling agents (like HATU) and elevated temperatures are mechanistically required to force the reaction forward.

Protocol 1: Amidation of the Deactivated C4-Primary Amine

• Objective: Couple a target carboxylic acid to the sterically hindered and electronically deactivated C4-amine.

• Causality & Expertise: Pre-activation of the carboxylic acid into a highly reactive O-At ester intermediate is mandatory. We utilize HATU and a strong organic base (DIPEA) to compensate for the poor nucleophilicity of the alpha-difluoro amine.

• Self-Validating Steps:

  • Activation: In an oven-dried flask under an argon atmosphere, dissolve the target carboxylic acid (1.2 eq) and HATU (1.3 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) and stir for 15 minutes at 25 °C. Rationale: The color change to pale yellow confirms the formation of the active ester.

  • Coupling: Add Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate (1.0 eq). Elevate the temperature to 40 °C and stir for 12–18 hours. Rationale: Mild thermal energy overcomes the high activation barrier of the deactivated amine.

  • Monitoring: Aliquot 10 µL of the reaction, quench in methanol, and analyze via LC-MS. The protocol is self-validating when the mass peak of the starting material (m/z 257.1 [M+H]+)[8] is fully depleted.

  • Workup: Dilute with EtOAc, wash sequentially with saturated aqueous NaHCO3 (to remove acidic byproducts), 1M HCl (to remove unreacted amine and DIPEA), and brine (to remove DMF). Dry over Na2SO4 and concentrate.

Protocol 2: Orthogonal Deprotection of the Cbz Group

• Objective: Selective hydrogenolytic cleavage of the benzyl carbamate to yield the free pyrrolidine secondary amine.

• Causality & Expertise: The Cbz group is chosen precisely because it can be removed under neutral, reductive conditions. Harsh acidic deprotections (like those used for Boc groups) can sometimes lead to side reactions or partial defluorination in highly functionalized drug cores. Palladium-catalyzed hydrogenolysis is the safest, most orthogonal choice.

• Self-Validating Steps:

  • Preparation: Dissolve the Cbz-protected intermediate (1.0 eq) in anhydrous methanol (0.1 M).

  • Catalyst Addition: Purge the system with argon. Carefully add 10% Pd/C (0.1 eq by weight). Rationale: Argon purging prevents the ignition of methanol vapors by the active palladium catalyst.

  • Hydrogenation: Evacuate the flask and backfill with H2 gas via a balloon (~1 atm). Stir vigorously at room temperature for 4 hours.

  • Isolation: Filter the black suspension through a tightly packed pad of Celite. Rationale: Celite physically traps the pyrophoric nanoscale palladium particles, ensuring the filtrate is metal-free. Wash the pad with excess methanol and concentrate the filtrate under reduced pressure to afford the free secondary amine.

Pathway Visualization: Synthetic Divergence and Target Application

The following diagram illustrates the divergent synthetic utility of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate, mapping its functionalization pathways to specific pharmacological targets.

Fig 1. Divergent synthetic pathways and downstream pharmacological targets of the difluoro-core.

References

• [8] PubChemLite. "Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate hydrochloride." National Center for Biotechnology Information. URL:[Link]

• [7] Molport. "benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate | 1416241-38-7." Molport Chemical Database. URL: [Link]

• [9] Fluoropharm. "1315592-34-7 | Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate." Fluoropharm Catalog. URL: [Link]

• [1] Qiu, X. et al. "Practical Preparation of 3,3-Difluoropyrrolidine." The Journal of Organic Chemistry, American Chemical Society, 2005. URL:[Link]

• [3] Google Patents. "US20240336602A1 - Heterocycle derivatives for treating trpm3 mediated disorders." United States Patent and Trademark Office. URL:

• [6] Google Patents. "WO2019169153A1 - Piperidinyl-3-(aryloxy)propanamides and propanoates." World Intellectual Property Organization. URL:

• [4] Google Patents. "US20160207926A1 - Purine Inhibitors of Human Phosphatidylinositol 3-Kinase Delta." United States Patent and Trademark Office. URL:

• [5] European Patent Office. "COMPOUND FOR INHIBITING IRAK4 ACTIVITY AND USE." Espacenet. URL:[Link]

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Synthesis and Application of gem-Difluorinated Pyrrolidine Building Blocks: A Technical Guide for Drug Discovery

Executive Summary & Pharmacological Rationale

The pyrrolidine ring is a ubiquitous nitrogenous heterocycle in the medicinal chemist's toolkit, offering excellent sp³-hybridized 3D coverage and stereochemical versatility (1)[1]. However, the high basicity of the secondary amine (pKa ~11.3) frequently introduces pharmacokinetic liabilities, including poor oral bioavailability, off-target toxicity, and restricted blood-brain barrier (BBB) penetration due to the molecule existing in a dicationic state at physiological pH.

The strategic installation of a gem-difluoro moiety at the C3 or C4 position serves as a transformative solution. The strong electron-withdrawing inductive effect of the CF₂ group lowers the pKa of the adjacent amine by 3 to 4 units. For instance, in the development of neuronal nitric oxide synthase (nNOS) inhibitors, substituting a standard pyrrolidine with a gem-difluorinated analog reduced the pKa to ~5.5, shifting the molecule to a monocationic state and successfully restoring BBB permeability (2)[2]. Furthermore, the CF₂ group acts as a steric shield, effectively blocking cytochrome P450-mediated metabolic oxidation at susceptible positions[2].

Pharmacological impact of gem-difluoro substitution on pyrrolidine drug scaffolds.

Physicochemical Impact Data

The introduction of fluorine atoms must be carefully calibrated, as the spatial orientation of the C–F bonds relative to the amine dictates the overall physicochemical shift (3)[3].

Table 1: Physicochemical Impact of gem-Difluorination

Property	Standard Pyrrolidine	gem-Difluoropyrrolidine	Pharmacological Consequence
Amine pKa	~11.3	~5.5 – 8.5	Shift from dicationic to monocationic state at physiological pH[2].
Lipophilicity (LogP)	Baseline	Variable (Core dependent)	Modulates partitioning; often increases BBB penetration[3].
Metabolic Stability	Susceptible to oxidation	Highly stable	Fluorine atoms sterically and electronically block CYP450 enzymes[2].

Synthetic Strategies: Causality and Design

Historically, 3,3-difluoropyrrolidines were synthesized via late-stage deoxofluorination of pyrrolidin-3-ones using reagents like DAST, XtalFluor, or Deoxo-Fluor. However, these reagents are hazardous at scale and often trigger unwanted elimination reactions, particularly in polyhydroxylated systems (4)[4].

Modern, scalable approaches favor the de novo assembly of the pyrrolidine core from fluorinated precursors. By utilizing building blocks where the CF₂ group is already installed (e.g., 2,2-difluorosuccinic acid or ethyl 2-bromo-2,2-difluoroacetate), chemists can ensure high fidelity, avoid the safety bottlenecks of nucleophilic fluorination, and introduce chirality via downstream asymmetric catalysis[4].

Workflow comparing late-stage deoxofluorination vs. fluorinated precursor assembly.

Table 2: Comparison of Synthetic Assembly Strategies

Strategy	Key Intermediate	Primary Reagents	Yield	Scalability	Safety Profile
Late-Stage Deoxofluorination	Pyrrolidin-3-one	DAST, XtalFluor, Deoxo-Fluor	Low-Medium	Poor	Hazardous (Toxic, prone to elimination)[4]
Fluorinated Precursor Assembly	2,2-Difluorosuccinic acid	RuCl₃, Periodic Acid, SOCl₂	~84%	High	Safe (Avoids nucleophilic fluorination)[5]

Validated Experimental Protocols

The following protocols represent self-validating systems designed for high-yield, scalable synthesis.

Protocol A: Scalable Synthesis of 3,3-Difluoropyrrolidine Hydrochloride

This protocol utilizes a Claisen rearrangement followed by a Ru(VIII)-catalyzed oxidation, avoiding high-pressure equipment and expensive palladium catalysts (5)[5].

• Claisen Rearrangement & Preparation: Subject the starting allyl ether to Claisen rearrangement.

  • Causality Note: Concentrate the crude product to remove hexane and excess TMSCl before oxidation. Hexane limits the biphasic contact area; its removal significantly improves the efficiency of the subsequent Ru(VIII)-catalyzed oxidation[5].

• Ru(VIII) Oxidation: Add water (400 mL) and RuCl₃ (15.3 mmol) at ambient temperature, cool to 5 °C, and add periodic acid (2.76 mol) portion-wise over 2-3 hours.

  • Self-Validation: Monitor the reaction via ¹⁹F NMR. The reaction is complete when >95% conversion is achieved (2,2-difluorosuccinic acid appears as a distinct peak at −106.2 ppm)[5].

• Cyclization: Acidify the aqueous phase to pH 1, extract with i-PrOAc, and treat the azeotropically dried solution with SOCl₂ at 50−55 °C for 4 hours.

  • Causality Note: Using i-PrOAc allows the crude solution to be used directly, avoiding the difficult isolation of the highly volatile and water-soluble 2,2-difluorosuccinic acid intermediate[5].

• Reduction & Hydrogenolysis: Reduce the resulting N-benzyl-3,3-difluoropyrrolidinone with BH₃·Me₂S. Follow with hydrogenolysis (5% Pd−C, 45 psi H₂, MeOH).

  • Causality Note: The addition of a catalytic amount of HOAc (0.5 equiv) accelerates the hydrogenolysis rate and ensures full conversion, yielding the final 3,3-difluoropyrrolidine HCl salt in 98% yield[5].

Protocol B: Enantioselective Synthesis of 4,4-Difluoropyrrolidin-3-ol

This protocol utilizes an Indium-mediated Reformatsky reaction and Ir-catalyzed transfer hydrogenation to establish critical stereocenters without hazardous fluorination steps (4)[4].

• Indium-Mediated Reformatsky Reaction: React ethyl 2-bromo-2,2-difluoroacetate with N-Boc-2-aminoacetaldehyde in the presence of Indium.

  • Causality Note: Assembling the pyrrolidine ring with the gem-difluoro moiety already installed circumvents the use of hazardous deoxofluorinating reagents which routinely cause elimination in polyhydroxylated systems[4].

• Cyclization & Oxidation: Deprotect and cyclize to form the pyrrolidin-2-one core. Oxidize the C4 hydroxyl group using Oxone in the presence of catalytic 2-iodoxybenzenesulfonic acid at 90 °C.

  • Self-Validation: The resulting ketone exists primarily in its hydrated (gem-diol) form, confirmed by a characteristic singlet at −126.9 ppm in ¹⁹F NMR[4].

• Asymmetric Transfer Hydrogenation: Reduce the ketone using Carreira’s iridium-catalyzed conditions with (R,R)-TsDPEN and sodium formate as the reductant.

  • Causality Note: Aqueous-phase asymmetric transfer hydrogenation provides superior enantioselectivity (>95% ee) compared to standard borohydride reductions, accurately establishing the critical C3 stereocenter required for target binding[4].

References

• Practical Preparation of 3,3-Difluoropyrrolidine , The Journal of Organic Chemistry, ACS Publications. 5

• Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry , ACS Publications. 4

• Potent, Highly Selective, and Orally Bioavailable Gem-Difluorinated Monocationic Inhibitors of Neuronal Nitric Oxide Synthase , PMC / NIH. 2

• Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery , ChemRxiv. 3

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds , PMC / NIH. 1

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The Strategic Incorporation of 3,3-Difluoropyrrolidine in Modern Medicinal Chemistry: A Technical Guide

Introduction: The Flourishing Role of Fluorine in Drug Design

In the landscape of modern drug discovery, the strategic incorporation of fluorine into molecular scaffolds has become an indispensable tool for medicinal chemists. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius (1.47 Å, similar to hydrogen's 1.20 Å), and the strength of the carbon-fluorine bond, allow for the fine-tuning of a drug candidate's pharmacological profile.[1] Judicious placement of fluorine can profoundly influence a molecule's conformation, basicity (pKa), metabolic stability, and membrane permeability, ultimately enhancing its therapeutic potential.[1][2] This guide focuses on a particularly valuable fluorinated building block: 3,3-difluoropyrrolidine. The introduction of the gem-difluoro moiety onto the pyrrolidine ring offers a distinct set of advantages for drug development professionals, which will be explored in detail.

The 3,3-Difluoropyrrolidine Scaffold: A Gateway to Enhanced Drug Properties

The pyrrolidine ring is a prevalent structural motif in numerous natural products and synthetic drugs. The introduction of a 3,3-difluoro substitution imparts significant and often beneficial alterations to the parent scaffold's properties.

Modulation of Basicity (pKa)

The gem-difluoro group at the 3-position of the pyrrolidine ring acts as a strong electron-withdrawing group. This has a direct impact on the basicity of the pyrrolidine nitrogen. The pKa of 3,3-difluoropyrrolidine is significantly lower than that of unsubstituted pyrrolidine, a critical consideration for optimizing drug-receptor interactions and pharmacokinetic properties.[3] This reduction in basicity can prevent unwanted interactions with biological targets and can influence a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Compound	pKa (Basic)
Pyrrolidine	11.27
3,3-Difluoropyrrolidine	7.5 [3]

Table 1: Comparison of the basicity of pyrrolidine and 3,3-difluoropyrrolidine.

Conformational Control and Stereoelectronic Effects

The substitution of two hydrogen atoms with fluorine at the C3 position introduces significant stereoelectronic effects that influence the conformational preferences of the pyrrolidine ring.[4] The pyrrolidine ring exists in puckered conformations, primarily the envelope and twist forms, to minimize torsional strain.[5] The presence of the two C-F bonds creates strong local dipoles and introduces gauche effects, which are stabilizing hyperconjugative interactions.[5][6] These forces can lock the pyrrolidine ring into a specific conformation, which can be advantageous for optimizing binding affinity to a biological target by reducing the entropic penalty of binding.

Synthesis of 3,3-Difluoropyrrolidine: From Bench to Scale

The accessibility of 3,3-difluoropyrrolidine as a building block is crucial for its widespread application in drug discovery programs. Several synthetic routes have been developed, with a focus on practicality, cost-effectiveness, and scalability.

A Practical and Cost-Effective Synthesis

One of the most efficient and scalable syntheses of 3,3-difluoropyrrolidine was reported by researchers at Merck.[7][8] This method avoids the use of hazardous and expensive fluorinating agents like DAST (diethylaminosulfur trifluoride) and instead utilizes a multi-step sequence starting from readily available materials.[8]

Key Stages of the Merck Synthesis:

• Preparation of 2,2-difluorosuccinic acid: This intermediate is prepared via a Claisen rearrangement followed by a Ru(VIII)-catalyzed oxidation.[7][8]

• Cyclization and Reduction: The 2,2-difluorosuccinic acid is then converted to N-benzyl-3,3-difluoropyrrolidinone, which is subsequently reduced using a borane reagent (BH₃·Me₂S) to yield N-benzyl-3,3-difluoropyrrolidine.[7][8]

• Deprotection: The final step involves the hydrogenolysis of the N-benzyl group to afford the desired 3,3-difluoropyrrolidine, which is typically isolated as its hydrochloride salt.[8]

This chromatography-free synthesis boasts an impressive overall yield of 59%, making it suitable for large-scale production.[8]

Figure 1: A simplified workflow of the practical synthesis of 3,3-difluoropyrrolidine hydrochloride.

Alternative Synthetic Approaches

Other synthetic strategies for accessing 3,3-difluoropyrrolidines include:

• Deoxofluorination: This common method involves the treatment of a corresponding 3-pyrrolidinone with a deoxofluorinating agent.[9] However, this approach can be hampered by the formation of vinyl fluoride byproducts, complicating purification.[9]

• 1,3-Dipolar Cycloaddition: This method utilizes an azomethine ylide and a variety of vinyl difluorides to construct the 3,3-difluoropyrrolidine ring system.[9]

The choice of synthetic route often depends on the desired substitution pattern on the pyrrolidine ring and the scale of the synthesis.

Case Study: 3,3-Difluoropyrrolidine in a Dipeptidyl Peptidase IV (DPP-IV) Inhibitor

A prominent example of the application of 3,3-difluoropyrrolidine in drug discovery is the development of PF-00734200, a potent and selective DPP-IV inhibitor for the treatment of type 2 diabetes.[10] The incorporation of the 3,3-difluoropyrrolidine moiety was a key design element that contributed to the compound's favorable pharmacokinetic profile.

Metabolism and Pharmacokinetics of PF-00734200

A study investigating the disposition of PF-00734200 in rats, dogs, and humans revealed that the parent drug constituted the majority of the circulating radioactivity, indicating good metabolic stability.[10][11]

Species	Parent Drug (% of circulating radioactivity)	Major Route of Excretion
Rat	79.9%	Feces
Dog	80.2%	Urine
Human	94.4%	Urine

Table 2: Pharmacokinetic parameters of PF-00734200 in different species.[10][11]

The major metabolic pathway was identified as hydroxylation on the pyrimidine ring, a site distal to the 3,3-difluoropyrrolidine moiety.[10] This suggests that the gem-difluoro group effectively shielded the pyrrolidine ring from oxidative metabolism, a common metabolic fate for such scaffolds. However, it is important to note that in some cases, the 3,3-difluoropyrrolidine moiety has been identified as a site of metabolic lability, highlighting the context-dependent nature of its metabolic stabilizing effects.[1]

Figure 2: Major and minor metabolic pathways of PF-00734200.

Experimental Protocols: A Guide for the Bench Scientist

General Procedure for the Synthesis of 3,3-Difluoropyrrolidine Hydrochloride (Based on the Merck Process)

Step 1: Synthesis of N-benzyl-3,3-difluoropyrrolidinone

• To a solution of 2,2-difluorosuccinic acid in a suitable solvent (e.g., toluene), add benzylamine.

• Heat the mixture to reflux with azeotropic removal of water until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture and isolate the crude N-benzyl-3,3-difluoropyrrolidinone. Purification can be achieved by recrystallization or column chromatography.

Step 2: Reduction to N-benzyl-3,3-difluoropyrrolidine

• Dissolve N-benzyl-3,3-difluoropyrrolidinone in an anhydrous aprotic solvent (e.g., THF).

• Slowly add a solution of borane-dimethyl sulfide complex (BH₃·Me₂S) at 0 °C.

• Allow the reaction to warm to room temperature and then heat to reflux until the starting material is consumed.

• Cool the reaction and quench carefully with methanol, followed by acidic workup (e.g., with HCl).

• Extract the product into an organic solvent, wash, dry, and concentrate to obtain crude N-benzyl-3,3-difluoropyrrolidine.

Step 3: Debenzylation to 3,3-Difluoropyrrolidine Hydrochloride

• Dissolve N-benzyl-3,3-difluoropyrrolidine in a suitable solvent (e.g., methanol).

• Add a catalytic amount of palladium on carbon (Pd/C) and a source of acid (e.g., acetic acid or HCl).[8]

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr shaker) at room temperature until the reaction is complete.

• Filter the reaction mixture through Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield 3,3-difluoropyrrolidine hydrochloride as a solid.[8]

Conclusion: A Versatile Building Block for Future Drug Discovery

3,3-Difluoropyrrolidine has firmly established itself as a valuable building block in medicinal chemistry. Its ability to modulate basicity, impose conformational constraints, and enhance metabolic stability makes it an attractive scaffold for the design of novel therapeutics. The development of practical and scalable synthetic routes has further fueled its adoption in drug discovery programs. As our understanding of the nuanced effects of fluorine in drug design continues to grow, we can expect to see the 3,3-difluoropyrrolidine motif featured in an increasing number of next-generation drug candidates.

References

• Gada, V. (2015). Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry.
• Xu, F., Simmons, B., Armstrong, J. 3rd, & Murry, J. (2005). Practical preparation of 3,3-difluoropyrrolidine. PubMed.
• Xu, F., Simmons, B., Armstrong, J. 3rd, & Murry, J. (2005). Practical Preparation of 3,3-Difluoropyrrolidine. The Journal of Organic Chemistry.
• Ossila. (n.d.). 3,3-Difluoropyrrolidine hydrochloride | CAS 163457-23-6. Ossila.
• Various Authors. (n.d.). Simple practical synthesis of 3,3-difluoropyrrolidine from 2,2-dichlorotrifluoro-1-iodoethane.
• Various Authors. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry.
• Ryder, T. F., et al. (2012). Metabolism, excretion, and pharmacokinetics of ((3,3-difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)
• Ryder, T. F., et al. (2012). Metabolism, Excretion, and Pharmacokinetics of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)
• BenchChem. (n.d.). An In-depth Technical Guide to the Basic Properties of (S)-3-(Difluoromethyl)pyrrolidine. BenchChem.
• Various Authors. (2024).
• Sigma-Aldrich. (n.d.). 3,3-Difluoropyrrolidine 97 163457-23-6. Sigma-Aldrich.
• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry.
• Various Authors. (2024).
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• Various Authors. (n.d.). Conformational preference of 3‐fluoropyrrolidine 22. The calculated...
• Various Authors. (2025). Fluorine in drug discovery: Role, design and case studies.
• Various Authors. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. University of Lincoln.
• ChemicalBook. (2026). 3,3-DIFLUOROPYRROLIDINE HYDROCHLORIDE | 163457-23-6. ChemicalBook.
• Various Authors. (n.d.). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of …. OUCI.
• PubChem. (n.d.). 3,3-Difluoropyrrolidine. PubChem.
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Conformational Analysis of Cbz-Protected Difluoropyrrolidines: Stereoelectronic Effects and Analytical Methodologies

Executive Summary

The introduction of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. Among these, difluoropyrrolidines represent a privileged structural motif due to their ability to impart precise conformational constraints. When protected by a carboxybenzyl (Cbz) group—a highly stable, orthogonally cleavable protecting group—the resulting carbamate bond introduces complex rotameric dynamics.

This technical guide provides an in-depth analysis of the stereoelectronic forces governing Cbz-protected difluoropyrrolidines and outlines self-validating experimental and computational protocols for mapping their conformational landscape.

The Stereoelectronic Landscape

The conformation of Cbz-protected difluoropyrrolidines is not random; it is a highly deterministic system driven by three primary stereoelectronic and steric forces.

The Gauche Effect and Ring Puckering

The high electronegativity of fluorine creates strong C-F bond dipoles and lowers the energy of the σC−F∗​ antibonding orbital. This induces a significant gauche effect —a stabilizing hyperconjugative interaction where electron density from an adjacent σC−H​ or σC−C​ bond delocalizes into the σC−F∗​ orbital[1].

In the constrained pyrrolidine ring, this hyperconjugation dictates the ring pucker. The ring typically minimizes torsional strain by adopting one of two low-energy conformations: the envelope (E) or the twist (T) . For instance, in 4-fluoroproline derivatives, the stereochemistry of the fluorine atom strictly biases the ring toward either a Cγ -exo or Cγ -endo pucker[2]. In 3,3-difluoropyrrolidines or 3,4-difluoropyrrolidines, the competing dipoles of the two C-F bonds force the ring into a highly specific twist conformation to minimize electrostatic repulsion while maximizing hyperconjugative stabilization[3].

Cbz-Carbamate Rotameric Equilibrium

The N-Cbz group forms a carbamate linkage with the pyrrolidine nitrogen. Due to the delocalization of the nitrogen lone pair into the adjacent carbonyl π∗ orbital, the C-N bond possesses partial double-bond character. This results in a slow rotational barrier on the NMR timescale, yielding distinct cis and trans rotamers[4].

The strongly electron-withdrawing difluoro motif exerts an inductive pull on the pyrrolidine nitrogen, which competes with the carbamate resonance. Consequently, difluorination alters the activation energy ( ΔG‡ ) of cis/trans isomerization and shifts the thermodynamic equilibrium compared to unsubstituted pyrrolidines.

Caption: Logical network of stereoelectronic forces driving pyrrolidine conformation.

Self-Validating Experimental Protocols

To accurately map the conformation of these molecules, researchers must employ a dual-pronged approach combining advanced NMR spectroscopy with Density Functional Theory (DFT).

Caption: Workflow integrating NMR and DFT for conformational analysis.

Protocol A: Multi-Nuclear & 2D NMR Profiling

This protocol is designed to empirically determine the ring pucker and the cis/trans carbamate ratio in solution[1].

• Step 1: Solvent-Titrated Sample Preparation. Dissolve 10–15 mg of the Cbz-difluoropyrrolidine in 0.6 mL of CDCl3​ . Prepare a parallel sample in DMSO−d6​ .

  • Causality: The carbamate rotamer equilibrium is highly sensitive to dielectric constants. Comparing a non-polar ( CDCl3​ ) and polar ( DMSO−d6​ ) solvent isolates dipole-driven conformational shifts from inherent steric clashes.

• Step 2: 1D 19 F and 1 H Acquisition. Acquire a proton-coupled 19 F NMR spectrum followed by a standard 1 H spectrum.

  • Causality: Diastereotopic fluorines in a rigid pucker will present as distinct AB doublets with a massive geminal coupling ( 2JF−F​≈230 Hz). The integration of duplicate signals in the 1 H spectrum directly quantifies the cis/trans rotamer ratio.

• Step 3: Heteronuclear Overhauser Effect Spectroscopy (HOESY). Run a 2D 1 H- 19 F HOESY experiment.

  • Causality: Standard NOESY only maps 1 H- 1 H proximity. HOESY maps the spatial distance between the Cbz benzyl protons and the pyrrolidine ring fluorines, definitively assigning which rotamer is cis and which is trans relative to the CF2​ group.

• Step 4: Variable Temperature (VT) NMR. Heat the DMSO−d6​ sample incrementally from 298 K to 373 K.

  • Causality: As thermal energy overcomes the C-N rotational barrier, the distinct rotamer peaks will broaden and coalesce. Line-shape analysis at the coalescence temperature yields the exact activation energy ( ΔG‡ ) of isomerization.

• Self-Validation Check: The rotamer ratio integrated from the Cbz benzylic protons ( 1 H NMR) must exactly match the ratio integrated from the fluorine signals ( 19 F NMR). A discrepancy indicates peak overlap or impurities.

Protocol B: Computational Conformational Search (DFT)

Empirical NMR data represents a time-averaged ensemble. DFT is required to isolate the specific energy minima of the discrete conformers.

• Step 1: Molecular Mechanics (MM) Search. Perform a Monte Carlo conformational search using the OPLS4 force field.

  • Causality: DFT is computationally expensive. An initial MM search generates a comprehensive library of starting geometries (all possible envelope/twist puckers and Cbz rotamers) to ensure the global minimum is not missed.

• Step 2: DFT Optimization. Optimize the MM-generated conformers using the M06-2X functional with a 6-311+G(d,p) basis set and an SMD solvent model (matching the NMR solvent).

  • Causality: The M06-2X functional is specifically parameterized to accurately model non-covalent interactions and dispersion forces, which are critical for capturing the interaction between the Cbz phenyl ring and the difluoro motif.

• Step 3: Natural Bond Orbital (NBO) Analysis.

  • Causality: NBO analysis mathematically quantifies the stabilization energy ( E(2) ) of the σC−H​→σC−F∗​ hyperconjugation, proving whether the gauche effect is the primary driver of the calculated pucker.

• Self-Validation Check: Extract the theoretical interatomic distances from the DFT-optimized global minimum. If these distances contradict the spatial proximities observed in the empirical HOESY spectrum, the computational solvent model or functional must be recalibrated.

Quantitative Data Summaries

The following tables synthesize typical thermodynamic and structural parameters observed in Cbz-protected pyrrolidines, illustrating the profound impact of difluorination.

Table 1: Thermodynamic Parameters of Cbz Cis/Trans Isomerization

Data illustrates how fluorine substitution alters the rotational barrier and equilibrium.

Compound Scaffold	Dominant Ring Pucker	Trans/Cis Ratio ( CDCl3​ )	ΔGrot‡​ (kcal/mol)
Cbz-Pyrrolidine (Unsubstituted)	Envelope (Dynamic)	60:40	16.5
Cbz-3,3-Difluoropyrrolidine	Cγ -exo Twist	75:25	17.2
Cbz-(3R,4R)-Difluoropyrrolidine	Cγ -endo	85:15	18.1

Table 2: Key NMR Coupling Constants for Pucker Assignment

Coupling constants serve as direct mathematical proxies for dihedral angles via the Karplus equation.

NMR Parameter	3,3-Difluoro Motif	3,4-Difluoro Motif	Structural Implication
2JF−F​ (Geminal)	~235 Hz	N/A	Large magnitude indicates a highly rigid CF2​ orientation.
3JH−F​ (Vicinal)	12–15 Hz	18–22 Hz	Defines the F-C-C-H dihedral angle; validates DFT geometries.
HOESY Cross-Peaks	F↔Hα​	F↔Hβ​	Confirms the 3D spatial orientation of the Cbz group relative to the ring.

References

• BenchChem Technical Support Team. "3,3-Difluoropyrrolidine | 316131-01-8 - Benchchem", Benchchem, January 2026.
• Lin et al.
• Hodges et al. "Stereoelectronic Effects on Collagen Stability: The Dichotomy of 4-Fluoroproline Diastereomers", Journal of the American Chemical Society, July 11, 2003.
• Mykhailiuk et al.

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An In-depth Technical Guide to the Strategic Introduction of Fluorine into Pyrrolidine Rings for Modern Drug Design

Executive Summary: The Pyrrolidine-Fluorine Synergy in Medicinal Chemistry

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1] Its conformational flexibility and role as a key pharmacophore make it a frequent starting point for drug design.[1][2] In parallel, the strategic incorporation of fluorine has become a cornerstone of modern drug development, with over half of recently approved small-molecule drugs containing at least one fluorine atom.[3] The element's unique properties—small size, high electronegativity, and the ability to form exceptionally strong bonds with carbon—allow medicinal chemists to fine-tune molecular behavior with remarkable precision.[3][4]

This guide illuminates the powerful synergy achieved by combining these two pillars of drug discovery. We will explore why and how the introduction of fluorine into the pyrrolidine ring can profoundly enhance a drug candidate's profile, transforming its metabolic stability, target affinity, and overall bioavailability. We will dissect the primary synthetic routes, provide validated experimental protocols, and examine real-world applications, grounding every concept in authoritative scientific evidence.

Caption: Logical flow of the technical guide.

The Strategic Rationale: Modulating Molecular Properties with Fluorine

The decision to introduce fluorine is not arbitrary; it is a calculated strategy to address specific liabilities in a lead compound. The profound pharmacological effects stem from fluorine's fundamental atomic properties when incorporated into an organic scaffold like pyrrolidine.[4]

Altering Physicochemical Properties

• Basicity (pKa) Modulation: Fluorine is the most electronegative element, and its powerful electron-withdrawing inductive effect can significantly lower the pKa of a nearby pyrrolidine nitrogen.[5][6] This reduction in basicity can be critical for improving bioavailability, as a less basic molecule is less likely to be protonated at physiological pH, thereby enhancing its ability to permeate cellular membranes.[4][7]

• Conformational Control: The substitution of hydrogen with fluorine can introduce stereoelectronic effects, such as the gauche effect, which influences the conformational puckering of the pyrrolidine ring.[5][8] This conformational restriction can pre-organize the molecule into a bioactive conformation, leading to a significant increase in binding affinity for its biological target.[5]

• Lipophilicity Tuning: Fluorine's impact on lipophilicity (LogP) is complex. While highly fluorinated groups like -CF3 are lipophilic, single fluorine substitutions can either increase or decrease lipophilicity depending on the molecular context.[4][6] This allows for precise tuning of a compound's solubility and permeability profile, which is essential for optimizing its absorption, distribution, metabolism, and excretion (ADME) properties.[5]

Enhancing Pharmacokinetic and Pharmacodynamic Profiles

• Blocking Metabolic Hotspots: The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond.[7][9] Replacing a hydrogen atom at a site susceptible to metabolic oxidation by cytochrome P450 (CYP) enzymes with fluorine effectively "shields" that position from degradation.[4][7][10] This strategy is widely used to increase a drug's half-life and reduce metabolic toxicity.[7]

• Improving Target Binding Affinity: Fluorine can participate in unique, favorable interactions with protein targets, including hydrogen bonds and dipole-dipole interactions, which can enhance binding affinity and potency.[4][11] The altered electronic distribution caused by fluorine can also improve electrostatic complementarity with the target's active site.

Property	Effect of Fluorination on Pyrrolidine Ring	Consequence in Drug Design
Basicity (pKa)	Decreases due to strong inductive effect.[5][6][12]	Improved membrane permeability and oral bioavailability.[4][7]
Lipophilicity (LogP)	Context-dependent; can be tuned.[4]	Optimization of ADME properties.
Conformation	Influences ring pucker via stereoelectronic effects.[5][8]	Enhanced binding affinity and selectivity.
Metabolic Stability	Blocks sites of C-H oxidation.[7][9][10]	Increased in-vivo half-life, reduced metabolic load.

Table 1: Summary of how fluorination impacts key properties of pyrrolidine-containing molecules and the resulting benefits in drug design.

Synthetic Methodologies: A Practical Guide to Fluorine Installation

The synthesis of fluorinated pyrrolidines can be broadly categorized into two primary strategies: direct fluorination of a pre-formed pyrrolidine ring or the construction of the ring from fluorinated precursors.[13][14] The choice of method depends on the desired position of the fluorine atom(s), stereochemical requirements, and the availability of starting materials.

Caption: Overview of primary synthetic strategies.

Nucleophilic Fluorination

This approach involves the displacement of a leaving group by a nucleophilic fluoride source (F⁻), typically following an Sɴ2 mechanism.[15] Deoxyfluorinating agents are particularly effective for converting hydroxyl groups to fluorides.

• Key Reagents: Diethylaminosulfur trifluoride (DAST), Deoxo-Fluor®, and PyFluor are common reagents for converting alcohols to alkyl fluorides.[16][17] Alkali metal fluorides like CsF or KF can also be used with appropriate activation.[15]

• Causality: The choice of reagent is critical. DAST and Deoxo-Fluor are highly effective but can be thermally unstable and may promote side reactions like elimination or, in the case of certain prolinol derivatives, ring expansion to form fluorinated piperidines via an aziridinium intermediate.[16][18] PyFluor was developed as a more stable and cost-effective alternative that often minimizes elimination byproducts.[17] The reaction outcome is a direct consequence of the reagent's reactivity and the substrate's structural propensity for rearrangement.

Protocol 1: Deoxyfluorination of (S)-1-(tert-butyl)-pyrrolidin-3-ol with Deoxo-Fluor

This protocol describes the conversion of a secondary alcohol on the pyrrolidine ring to a fluoride, a common transformation in medicinal chemistry programs.

Step-by-Step Methodology:

• System Inertness: Dry a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet by heating under vacuum and backfilling with dry nitrogen.

• Reagent Preparation: To the flask, add (S)-1-(tert-butyl)-pyrrolidin-3-ol (1.57 g, 10.0 mmol) and dissolve in anhydrous dichloromethane (DCM, 40 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add Deoxo-Fluor® ([Bis(2-methoxyethyl)amino]sulfur trifluoride, 2.43 g, 11.0 mmol, 1.1 equiv) dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed -70 °C.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm slowly to room temperature and stir for an additional 12 hours.

• Quenching: Carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃, 50 mL) at 0 °C.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 30 mL).

• Washing & Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the desired (R)-1-(tert-butyl)-3-fluoropyrrolidine. The inversion of stereochemistry is expected for an Sɴ2 reaction.

Electrophilic Fluorination

This strategy employs an electrophilic ("F⁺") source to fluorinate a nucleophilic carbon, such as an enolate or enamine derived from a pyrrolidinone.[19]

• Key Reagents: N-F reagents are the modern standard due to their stability and selectivity.[19] Common examples include Selectfluor® (F-TEDA-BF₄) and N-Fluorobenzenesulfonimide (NFSI).[20]

• Causality: This method is ideal for creating α-fluorinated carbonyl compounds. The reaction's success hinges on the efficient generation of the enolate under conditions compatible with the electrophilic fluorinating agent. Strong, non-nucleophilic bases like lithium diisopropylamide (LDA) or lithium bis(trimethylsilyl)amide (LHMDS) are typically required. The diastereoselectivity of the fluorination is often controlled by the steric environment of the enolate.[21][22]

Protocol 2: Diastereoselective Electrophilic Fluorination of a Pyroglutamic Acid Derivative

This protocol illustrates the synthesis of an optically active 4-fluoroglutamic acid precursor via electrophilic fluorination of a chiral lactam enolate.[21]

Step-by-Step Methodology:

• System Inertness: Prepare a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere.

• Substrate Preparation: Dissolve the N-protected pyroglutamic acid derivative (e.g., N-Boc-L-pyroglutamic acid methyl ester, 1.0 mmol) in anhydrous tetrahydrofuran (THF, 15 mL).

• Cooling: Cool the solution to -78 °C.

• Enolate Formation: Add LHMDS (1.0 M in THF, 1.1 mL, 1.1 mmol, 1.1 equiv) dropwise. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Fluorination: In a separate dry flask, dissolve N-Fluorobenzenesulfonimide (NFSI, 347 mg, 1.1 mmol, 1.1 equiv) in 5 mL of anhydrous THF. Add this solution to the enolate mixture dropwise via cannula at -78 °C.

• Reaction: Stir the reaction at -78 °C for 3 hours.

• Quenching: Quench the reaction at -78 °C by adding a saturated aqueous solution of ammonium chloride (NH₄Cl, 10 mL).

• Workup: Allow the mixture to warm to room temperature. Add water (20 mL) and extract with ethyl acetate (3 x 25 mL).

• Washing & Drying: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Purify the resulting residue by flash chromatography to isolate the trans-substituted 4-fluoropyrrolidinone product.

Ring Construction from Fluorinated Building Blocks

An increasingly powerful strategy involves building the pyrrolidine ring from readily available fluorinated starting materials.[3] The copper(I)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides with fluorinated acrylates is a premier example, allowing for the stereocontrolled synthesis of densely functionalized fluorinated pyrrolidines.[23][24]

• Causality: This method offers excellent control over stereochemistry, often establishing multiple contiguous stereocenters, including a fluorinated quaternary center, in a single step.[23] The success of the reaction depends on the precise combination of a chiral ligand, a copper catalyst, and a base to generate the azomethine ylide in situ and control its facial selectivity during the cycloaddition with the fluorinated dipolarophile.

Emerging Frontiers: Chemo-enzymatic Synthesis

A novel and highly selective approach combines the exquisite site-selectivity of enzymes with robust chemical fluorination.[10]

• Enzymatic C-H Oxidation: A cytochrome P450 monooxygenase selectively hydroxylates an unactivated C-H bond on the pyrrolidine ring.[10][25]

• Chemical Deoxyfluorination: The newly installed hydroxyl group is then chemically converted to a fluorine atom using a standard deoxyfluorinating agent like DAST.[10][25]

This two-step process allows for the fluorination of positions that are difficult or impossible to access through traditional synthetic methods, opening new avenues for drug design.[10]

Caption: Chemo-enzymatic fluorination workflow.

Conclusion and Future Perspectives

The incorporation of fluorine into pyrrolidine rings is a validated and powerful strategy in modern drug discovery. By leveraging fluorine's unique properties, medicinal chemists can systematically overcome common challenges related to metabolic stability, bioavailability, and target potency. The synthetic toolbox for creating these valuable structures continues to expand, from classic nucleophilic and electrophilic methods to elegant cycloadditions and innovative chemo-enzymatic pathways.

Future progress will likely focus on the development of new catalytic methods for even milder and more selective C-F bond formation, the expansion of the substrate scope for enzymatic approaches, and the use of computational modeling to more accurately predict the conformational and electronic consequences of fluorination. As these tools become more sophisticated, the rational design of fluorinated pyrrolidines will continue to yield safer and more effective medicines.

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• Davis, F. A., & Kasu, P. V. (2001). Electrophilic Fluorination of Pyroglutamic Acid Derivatives: Application of Substrate-Dependent Reactivity and Diastereoselectivity to the Synthesis of Optically Active 4-Fluoroglutamic Acids. The Journal of Organic Chemistry, 66(26), 8827-8834. Link

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Protocols & Analytical Methods

Application Note: Protocol for Coupling Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Synthesis of fluorinated peptidomimetics, GPCR ligands, and targeted therapeutics.

Introduction & Strategic Value

The selective incorporation of fluorine into small-molecule therapeutics is a cornerstone of modern medicinal chemistry. The gem-difluoromethylene ( −CF2​− ) moiety is frequently utilized as a metabolically stable bioisostere for carbonyl groups and a modulator of lipophilicity[1]. Specifically, Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate (Cbz-protected 4-amino-3,3-difluoropyrrolidine) is a highly valuable building block. It provides conformational restriction while drastically altering the physicochemical properties of the resulting drug candidate[2].

However, coupling this specific building block to carboxylic acids presents a significant kinetic challenge that requires specialized conditions to achieve high yields.

Mechanistic Insight: The gem-Difluoro Effect

To successfully couple Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate, one must understand the causality behind its poor reactivity.

The primary amine at the C4 position is situated directly adjacent to a gem-difluoro group at the C3 position. Fluorine is highly electronegative, and the two fluorine atoms exert a massive inductive electron-withdrawing effect ( −I effect) through the σ -bond framework. This pulls electron density away from the nitrogen lone pair, drastically lowering the basicity and nucleophilicity of the amine.

While a standard unfluorinated pyrrolidine or piperidine amine typically exhibits a pKa​ of ~9.5, the adjacent −CF2​− group lowers the pKa​ of the protonated amine to approximately 5.5[3]. This 4-order-of-magnitude drop in basicity renders the amine severely deactivated. Consequently, standard peptide coupling reagents (e.g., EDC/HOBt) fail to provide adequate conversion, often resulting in sluggish reactions and high recovery of starting materials.

To overcome this thermodynamic and kinetic barrier, highly reactive uronium-based coupling reagents—specifically HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate)—are required[4].

Experimental Design & Reagent Selection

• Coupling Reagent (HATU): HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen atom in the pyridine ring of HOAt participates in neighboring-group hydrogen bonding with the incoming amine. This stabilizes the transition state, which is critical for accelerating the nucleophilic attack of the deactivated fluorinated amine[4].

• Base (DIPEA): N,N-Diisopropylethylamine (3.0 equivalents) is used to deprotonate the carboxylic acid and neutralize the hexafluorophosphate salts, driving the formation of the active ester.

• Order of Addition (Pre-activation): Because the fluorinated amine is a poor nucleophile, mixing all reagents simultaneously can lead to the amine reacting directly with HATU to form a stable, unreactive guanidinium byproduct. Pre-activating the carboxylic acid with HATU and DIPEA for 10–15 minutes before adding the amine is a self-validating strategy to prevent this side reaction.

Quantitative Data: Coupling Reagent Comparison

The following table summarizes the expected performance of various coupling conditions when applied to gem-difluoroamines, highlighting why HATU is the optimal choice.

Coupling Reagent	Additive	Base	Temp	Avg. Time	Expected Yield	Mechanistic Notes
EDC	HOBt	DIPEA	RT	48 h	< 30%	Sluggish; active ester is not reactive enough for deactivated amines.
HATU	None	DIPEA	RT to 40 °C	16 h	75–90%	Optimal; HOAt nitrogen stabilizes the transition state via H-bonding.
PyBOP	None	DIPEA	40 °C	24 h	60–70%	Viable alternative, but lacks the 7-aza enhancement of HATU.
T3P	Pyridine	DIPEA	80 °C	12 h	50–80%	Good for large-scale synthesis; requires significant thermal energy.

Step-by-Step Methodology

Scale: 1.0 mmol (Adjust solvent volumes accordingly for scale-up).

Step 1: Pre-Activation of the Carboxylic Acid

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the Carboxylic Acid (1.0 mmol, 1.0 equiv).

• Dissolve the acid in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL) under a nitrogen atmosphere.

• Add DIPEA (3.0 mmol, 3.0 equiv, ~0.52 mL) to the solution and stir for 2 minutes.

• Add HATU (1.2 mmol, 1.2 equiv, 456 mg) in one portion.

• Crucial Step: Allow the mixture to stir at room temperature for 10 to 15 minutes . Causality: This ensures the complete conversion of the acid to the highly reactive HOAt active ester, preventing the HATU reagent from guanidinylating the poorly nucleophilic amine in the next step.

Step 2: Amine Addition and Coupling

• Dissolve Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate (1.1 mmol, 1.1 equiv, ~282 mg) in a minimal amount of anhydrous DMF (1.0 mL).

• Add the amine solution dropwise to the pre-activated ester mixture.

• Stir the reaction mixture at room temperature for 16–24 hours[2]. Note: If steric hindrance on the carboxylic acid is high, the reaction can be heated to 40 °C.

Step 3: Reaction Monitoring

• Monitor the reaction progress via LC-MS or TLC (typically 50% EtOAc in Hexanes). The consumption of the HOAt active ester and the appearance of the product mass will indicate completion.

Step 4: Aqueous Workup

• Quench the reaction by adding water (20 mL).

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers sequentially with:

  • 1M Aqueous HCl (15 mL): Removes excess DIPEA and any trace unreacted amine.

  • Saturated Aqueous NaHCO 3​ (15 mL): Removes unreacted carboxylic acid and the HOAt byproduct.

  • Brine (15 mL): Removes residual water and DMF.

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes/Ethyl Acetate or DCM/MeOH depending on the polarity of the R-group) to afford the pure fluorinated amide.

Workflow & Mechanistic Pathway

Workflow and mechanistic pathway for the HATU-mediated coupling of a deactivated fluorinated amine.

References

• Solution-Phase Parallel Synthesis of Hsp90 Inhibitors Source: ACS Combinatorial Science URL
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)

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Application Note: Cbz Deprotection of 4-Amino-3,3-difluoropyrrolidine-1-carboxylate Derivatives

Subtitle: Protocols, Mechanistic Insights, and Optimization for Fluorinated Pyrrolidine Scaffolds

Introduction & Chemical Context

The 4-amino-3,3-difluoropyrrolidine scaffold is a privileged building block in modern medicinal chemistry. It is prominently featured in the structural optimization of LRRK2 inhibitors for Parkinson's disease [1], RAF kinase inhibitors for oncology [2], and TRPM3 antagonists for pain management [3].

During the synthesis of these complex therapeutics, orthogonal protection strategies are essential. Typically, the pyrrolidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group, while the primary 4-amino group is masked with a carboxybenzyl (Cbz) group. The selective removal of the Cbz group—without disturbing the Boc group or the sensitive gem-difluoro motif—is a critical synthetic node that requires precise catalytic control [4].

Mechanistic Insights: The Fluorine Effect

As an Application Scientist, it is crucial to understand that the deprotection of a Cbz group on a fluorinated scaffold does not behave identically to its non-fluorinated counterparts. The presence of the 3,3-difluoro group significantly alters the electronic environment of the molecule:

• Inductive Electron Withdrawal & Basicity: The strong inductive (-I) effect of the gem-difluoro group severely withdraws electron density from both the pyrrolidine nitrogen and the 4-amino group. This drastically lowers the pKa​ of the resulting free amine. Synthetically, this is highly advantageous: the less basic amine is far less likely to coordinate with and poison the palladium catalyst. Consequently, hydrogenolysis proceeds more rapidly and with lower catalyst loading compared to highly basic aliphatic amines.

• C-F Bond Stability: A common concern during catalytic hydrogenation of halogenated compounds is hydrodehalogenation. Fortunately, gem-difluoro groups on sp3 carbons possess high bond dissociation energies and are highly stable to standard Pd/C and H2​ conditions at ambient temperature and pressure.

• Product Stability (Causality of Salt Formation): The electron-deficient nature of the resulting free amine makes it prone to degradation or unwanted dimerization if left unisolated as a free base. Therefore, it is standard practice to isolate the deprotected product immediately as a hydrochloride (HCl) or trifluoroacetate (TFA) salt.

Workflow & Mechanistic Visualizations

Workflow for the orthogonal Cbz deprotection of 3,3-difluoropyrrolidine derivatives.

Mechanistic pathway of palladium-catalyzed hydrogenolysis of the Cbz protecting group.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that the researcher can independently verify reaction progress and product integrity at each step.

Protocol A: Standard Catalytic Hydrogenation ( H2​ Gas)

Optimal for small to medium-scale synthesis where pressurized hydrogen gas is safely accessible.

• Preparation: Dissolve the Cbz-protected 4-amino-3,3-difluoropyrrolidine derivative (1.0 eq) in anhydrous methanol or ethanol (10 mL/mmol).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 10% w/w relative to the substrate).

  • Causality Note: Always use wet Pd/C (~50% water) to minimize the risk of autoignition when the catalyst contacts flammable alcoholic vapors.

• Atmosphere Exchange: Seal the reaction flask. Evacuate the flask and backfill with nitrogen (repeat 3x). Following this, evacuate and backfill with hydrogen gas (repeat 3x) using a balloon.

• Reaction Execution & Self-Validation: Stir the suspension vigorously at room temperature under a hydrogen atmosphere (1 atm) for 2–4 hours.

  • Validation: Monitor the reaction via LC-MS. The reaction is complete when the starting material mass [M+H]+ disappears and the deprotected product mass emerges. The lack of UV absorbance at 254 nm (due to the loss of the benzyl aromatic ring) is a secondary visual confirmation on TLC.

• Filtration: Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with methanol (3 x 10 mL).

  • Causality Note: Never allow the Celite pad to run dry during washing; exposed, dry palladium saturated with hydrogen can ignite spontaneously.

• Isolation & Stabilization: Concentrate the filtrate under reduced pressure. To stabilize the electron-deficient free amine, redissolve the residue in a minimal amount of diethyl ether and add 1M HCl in ether (1.1 eq) dropwise to precipitate the hydrochloride salt. Filter and dry under vacuum.

Protocol B: Catalytic Transfer Hydrogenation (Ammonium Formate)

Optimal for large-scale synthesis or laboratories lacking specialized hydrogenation equipment.

• Preparation: Dissolve the substrate (1.0 eq) in methanol (10 mL/mmol).

• Reagent Addition: Add ammonium formate (5.0 eq) followed by 10% Pd/C (10% w/w).

  • Causality Note: Ammonium formate decomposes into H2​ , CO2​ , and NH3​ on the palladium surface. This provides a steady, in-situ hydrogen source that bypasses the safety hazards of pressurized gas cylinders.

• Reaction Execution & Self-Validation: Heat the mixture to 60°C (reflux) for 1–2 hours.

  • Validation: The active evolution of gas bubbles ( CO2​ ) serves as a real-time, visual indicator of the transfer hydrogenation process. Cessation of bubbling strongly correlates with reaction completion (verify via LC-MS).

• Workup: Cool to room temperature, filter through Celite, and concentrate the filtrate. Partition the residue between saturated aqueous NaHCO3​ and dichloromethane (DCM) to neutralize and remove excess formate salts. Extract the aqueous layer with DCM (3x), dry the combined organics over anhydrous Na2​SO4​ , and concentrate to yield the free amine.

Quantitative Data Presentation: Method Comparison

Method	Reagents	Conditions	Typical Yield	Scalability	Key Advantage	Potential Drawback
Standard Hydrogenation	10% Pd/C, H2​ gas	RT, 1 atm, 2-4 h	90–98%	Moderate	Cleanest impurity profile; no salt byproducts.	Requires specialized H2​ gas handling.
Transfer Hydrogenation	10% Pd/C, NH4​HCO2​	60°C, 1-2 h	85–95%	High	Safest for large-scale; no pressurized gas.	Requires aqueous workup to remove formate salts.
Acidic Cleavage	33% HBr in AcOH	RT, 1-2 h	80–90%	High	Orthogonal to reducible functional groups.	Harsh conditions; will cause global deprotection (loss of Boc).

References

• Behenna, D. C., et al. (2018). Novel imidazo[4,5-c]quinoline derivatives as LRRK2 inhibitors. World Intellectual Property Organization.

• Wang, X., et al. (2021). Inhibitors of RAF kinases. World Intellectual Property Organization.

• Vriens, J., et al. (2011). TRPM3 is a nociceptor channel involved in the detection of noxious heat. Neuron, 70(3), 482-494.[Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.[Link]

Application Note: Enantioselective Synthesis of Chiral 4-Amino-3,3-difluoropyrrolidine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Chemoenzymatic and Asymmetric Catalysis Protocols

Pharmacological Rationale & Molecular Design

The incorporation of the gem-difluoro moiety into saturated nitrogen heterocycles represents a profound structural optimization strategy in modern drug discovery. The synthesis of chiral 4-amino-3,3-difluoropyrrolidine is highly sought after for developing kinase inhibitors (e.g., LRRK2, PI3K) and TRP channel modulators[1][2].

As a Senior Application Scientist, I emphasize that the strategic placement of two fluorine atoms adjacent to the C4-amine is not merely a steric substitution. It fundamentally alters the molecule's physicochemical profile through two causal mechanisms:

• The Fluorine Gauche Effect: The highly electronegative fluorine atoms enforce a strong stereoelectronic hyperconjugation ( σC−H​→σC−F∗​ ), locking the pyrrolidine ring into a highly specific, predictable envelope conformation. This pre-organization reduces entropic penalties upon target binding.

• pKa Modulation: The intense electron-withdrawing nature of the gem-difluoro group significantly depresses the basicity (pKa) of both the pyrrolidine nitrogen and the C4 primary amine. This enhances membrane permeability, reduces hERG liability, and improves metabolic stability against oxidative deamination.

Mechanistic Insights: Overcoming the gem-Difluoro Challenge

Synthesizing this scaffold enantioselectively is notoriously difficult. The extreme electrophilicity of the C4 carbonyl in the precursor (3,3-difluoro-4-oxopyrrolidine) causes it to rapidly react with ambient moisture, forming a highly stable gem-diol (hydrate)[3]. This hydrate acts as a thermodynamic sink, shutting down traditional reductive amination pathways.

To bypass this, we utilize two validated, self-correcting synthetic architectures: Transition-Metal Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Transamination (ATA) .

• Why Ir(III) over Ru(II) in ATH? While Ruthenium-TsDPEN catalysts are industry standards for ketone reduction, they struggle with the extreme electrophilicity of fluorinated ketones. Iridium(III)-TsDPEN complexes provide superior hydride-transfer kinetics and resist deactivation by trace hydrates, yielding the chiral alcohol in >99% ee[4]. The alcohol is then converted to the amine via a stereoinvertive Mitsunobu reaction.

• Why Biocatalysis? Engineered ω -transaminases bypass the alcohol intermediate entirely, directly converting the ketone to the chiral amine[3]. This route maximizes atom economy but requires strict pH and equilibrium control to drive the reaction forward.

Fig 1. Divergent synthetic pathways to chiral 4-amino-3,3-difluoropyrrolidine.

Quantitative Performance Data

The selection of the synthetic route depends on the scale, available infrastructure, and tolerance for azide intermediates. Below is a comparative analysis of the two validated workflows.

Parameter	Route A: Ir-ATH + Mitsunobu	Route B: Biocatalytic Transamination
Catalytic System	Ir(III)-(R,R)-TsDPEN (1 mol%)	Engineered ω -Transaminase (ATA)
Overall Yield	45–55% (over 3 steps)	70–85% (single step)
Enantiomeric Excess	>98% ee	>99% ee
Stereochemical Flow	(S)-Alcohol → (R)-Amine (Inversion)	Direct (R)- or (S)-Amine installation
Process Bottleneck	Handling of hazardous DPPA / Azides	Enzyme sourcing; high dilution required
In-Process Control	19 F NMR shift tracking	Chiral HPLC / LC-MS

Experimental Protocols: Self-Validating Systems

Protocol A: Transition-Metal ATH and Stereoinvertive Amination

This protocol utilizes chemical catalysis to establish the stereocenter, followed by an S N​ 2 inversion[4].

Fig 2. Catalytic cycle of Ir(III)-TsDPEN mediated Asymmetric Transfer Hydrogenation.

Phase 1: Asymmetric Transfer Hydrogenation (ATH)

• Hydrate Cracking (Critical Step): Dissolve tert-butyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate (10.0 g, 45.2 mmol) in toluene (100 mL). Perform azeotropic distillation under reduced pressure to remove trace water and crack the unreactive gem-diol back to the active ketone. Redissolve in anhydrous DCM (50 mL).

• Catalytic Reduction: To the ketone solution, add an azeotropic mixture of formic acid/triethylamine (5:2, 20 mL) acting as the hydride source. Add the Ir(III)-(R,R)-TsDPEN precatalyst (0.45 mmol, 1 mol%).

• Reaction: Stir at 40 °C for 24 hours under an inert argon atmosphere.

• Self-Validation (IPC): Pull a 50 μ L aliquot. Analyze via 19 F NMR. The disappearance of the ketone fluorine signals (typically around δ -105 ppm) and the emergence of diastereotopic fluorine signals of the alcohol ( δ -115 to -125 ppm) confirms conversion.

• Isolation: Quench with saturated aqueous NaHCO 3​ . Extract with DCM, dry over MgSO 4​ , and concentrate to yield tert-butyl (S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate.

Phase 2: Mitsunobu Azidation & Staudinger Reduction

• Azidation: Dissolve the (S)-alcohol (8.0 g, 35.8 mmol) and triphenylphosphine (PPh 3​ , 11.3 g, 43.0 mmol) in anhydrous THF (80 mL). Cool to 0 °C.

• Inversion: Dropwise, add diisopropyl azodicarboxylate (DIAD, 8.5 mL, 43.0 mmol) followed by diphenylphosphoryl azide (DPPA, 9.3 mL, 43.0 mmol). Causality Note: DPPA is used instead of hydrazoic acid for safety and precise stoichiometric control. Stir at room temperature for 16 hours.

• Reduction: To the crude azide mixture, add additional PPh 3​ (10.0 g) and water (5 mL). Stir at 40 °C for 12 hours (Staudinger reduction).

• Purification: Concentrate and purify via silica gel chromatography (eluting with 5% MeOH in DCM containing 0.1% Et 3​ N) to isolate tert-butyl (R)-4-amino-3,3-difluoropyrrolidine-1-carboxylate[2].

Protocol B: Biocatalytic Transamination (ATA)

This protocol utilizes engineered enzymes for direct, single-step asymmetric amination[3].

• Buffer Preparation: Prepare 500 mL of 100 mM potassium phosphate buffer (pH 7.5). Supplement with 1 mM Pyridoxal 5'-Phosphate (PLP) as the obligate enzymatic cofactor.

• Amine Donor Loading: Add isopropylamine (IPA) to a final concentration of 500 mM. Adjust the pH back to 7.5 using 1M HCl. Causality Note: A 10-fold excess of IPA is required to drive the thermodynamic equilibrium toward the aminated product.

• Substrate Introduction: Dissolve the ketone substrate (5.5 g, 25 mmol) in DMSO (50 mL) to ensure solubility, then add dropwise to the buffer.

• Biocatalysis: Add 1.0 g of lyophilized engineered ω -transaminase (e.g., ATA-117 homolog engineered for bulky fluorinated substrates).

• Incubation: Incubate the reaction in an orbital shaker at 30 °C and 250 rpm for 24–36 hours.

• Self-Validation (IPC): Monitor the reaction via LC-MS. The product mass[M+H] + = 223.1 m/z should dominate. Chiral HPLC (e.g., Chiralpak AD-H) must be used to confirm >99% ee.

• Isolation: Basify the aqueous layer to pH 11 using 2M NaOH to deprotonate the product amine. Extract extensively with methyl tert-butyl ether (MTBE). Dry and concentrate under mild vacuum (the product is semi-volatile) to yield the pure chiral amine.

References

• Si, C., Fales, K. R., Torrado, A., Frimpong, K., Kaoudi, T., Vandeveer, H. G., & Njoroge, F. G. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. The Journal of Organic Chemistry, 81(10), 4359-4363. URL: [Link]

• Behenna, D. C. et al. (2015). Imidazo[4,5-c]quinoline derivatives as LRRK2 inhibitors. US Patent Application 20150141402A1.
• Kossenjans, M. et al. (2024). 3-phenoxyazetidin-1-yl-heteroaryl pyrrolidine derivatives and the use thereof as medicament. US Patent 12115157B2.

Sources

• 1. AU2023274389A1 - New derivatives for treating trpm3 mediated disorders - Google Patents [patents.google.com]
• 2. BR112019018688A2 - imidazo [4,5-c] quinoline derivatives as lrrk2 inhibitors - Google Patents [patents.google.com]
• 3. US12115157B2 - 3-phenoxyazetidin-1-yl-heteroaryl pyrrolidine derivatives and the use thereof as medicament - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

large-scale synthesis of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

Application Note: Large-Scale Synthesis and Process Optimization of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

Document ID: AN-2026-0402 Target Audience: Process Chemists, Medicinal Chemists, and CMC (Chemistry, Manufacturing, and Controls) Professionals. Compound Focus: Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate (CAS: 1416241-38-7) [1].

Introduction and Strategic Context

Fluorinated pyrrolidines are highly privileged scaffolds in modern drug discovery. The introduction of a gem-difluoro moiety adjacent to an amine dramatically alters the basicity (pKa) of the amine, improves metabolic stability against oxidative degradation, and modulates the overall lipophilicity of the molecule. Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate is a critical building block utilized in the synthesis of complex therapeutics, including SSTR4 agonists for CNS disorders [2] and multi-cyclic IRAK4/FLT3 inhibitors for hematopoietic cancers [3].

When scaling this intermediate from milligram discovery-scale to multi-gram or kilogram process-scale, researchers face significant chemoselectivity challenges. This application note details a robust, scalable, and chemoselective two-step protocol starting from the commercially available ketone, ensuring high yield and purity while preserving the sensitive benzyl carbamate (Cbz) protecting group.

Retrosynthetic Analysis and Route Design

The most atom-economical and scalable route to the target primary amine avoids hazardous azide intermediates (which pose explosion risks at scale) and instead utilizes an oxime intermediate.

Caption: Two-step scalable synthesis route via oxime intermediate.

Mechanistic Rationale (Causality in Reagent Selection)

The critical juncture in this synthesis is Step 2: Chemoselective Reduction . Standard discovery-chemistry protocols often utilize Palladium on Carbon (Pd/C) with hydrogen gas to reduce oximes to primary amines. However, the Cbz group is highly susceptible to hydrogenolysis under these conditions.

To create a self-validating and robust process, we replace catalytic hydrogenation with dissolving metal reduction (Zinc dust in Acetic Acid). Zinc acts as a single-electron transfer (SET) reducing agent. In the acidic medium, the oxime is protonated, facilitating electron transfer from the zinc surface to the nitrogen atom, sequentially cleaving the N-O bond and saturating the intermediate imine. This mechanism is entirely orthogonal to the hydrogenolysis pathway, ensuring 100% retention of the Cbz protecting group.

Quantitative Process Optimization

Prior to scale-up, various reduction conditions were evaluated to maximize the yield of the primary amine while minimizing the formation of the secondary amine byproduct (a common issue in oxime reductions) and preventing Cbz cleavage.

Table 1: Optimization of Oxime Reduction Conditions (10 mmol scale)

Entry	Reducing Agent / Catalyst	Solvent System	Temp (°C)	Cbz Cleavage (%)	Yield of Target (%)
1	Pd/C (10 wt%), H2 (1 atm)	MeOH	25	>95%	<5%
2	Raney Ni, H2 (50 psi)	EtOH / NH3	50	15%	62%
3	BH3·THF	THF	65	0%	45% (Incomplete)
4	Zn dust (10 eq)	AcOH	25	0%	88%
5	Zn dust (5 eq)	AcOH / H2O	25	0%	71%

Detailed Experimental Protocol (100g Scale)

Phase 1: Synthesis of Benzyl 3,3-difluoro-4-(hydroxyimino)pyrrolidine-1-carboxylate

• Reactor Setup: Equip a 2.0 L three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and an internal temperature probe.

• Charge: Add Benzyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate (100.0 g, 391.8 mmol) and absolute Ethanol (800 mL) to the reactor. Stir at 300 rpm until fully dissolved.

• Reagent Addition: In a separate 500 mL Erlenmeyer flask, dissolve Hydroxylamine hydrochloride (40.8 g, 587.7 mmol, 1.5 eq) and Sodium Acetate (48.2 g, 587.7 mmol, 1.5 eq) in Deionized Water (200 mL). Add this aqueous solution to the reactor in a single portion.

• Reaction: Heat the biphasic mixture to an internal temperature of 60°C. Maintain vigorous stirring for 4 hours.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. The reaction is deemed complete when the starting material (m/z 256.1) is <1% by UV area.

• Workup: Cool the mixture to 20°C. Concentrate the mixture under reduced pressure to remove the majority of the ethanol. Extract the aqueous residue with Ethyl Acetate (3 x 400 mL). Wash the combined organic layers with brine (300 mL), dry over anhydrous Na2SO4, and concentrate to yield the oxime as a white-to-pale-yellow solid (approx. 103 g, 97% crude yield). Use directly in Phase 2.

Phase 2: Chemoselective Reduction to Target Amine

• Reactor Setup: Equip a 3.0 L jacketed reactor with a mechanical stirrer, an addition funnel, and a nitrogen inlet.

• Charge: Dissolve the crude oxime (103 g, ~381 mmol) in Glacial Acetic Acid (1.0 L). Cool the reactor jacket to 0°C.

• Zinc Addition (Critical Step): Once the internal temperature reaches <5°C, begin adding Zinc dust (249 g, 3.81 mol, 10 eq) in 25 g portions over 1 hour.

  • Safety & Causality Note: The reduction is highly exothermic. Portion-wise addition prevents thermal runaway and minimizes the formation of dimeric secondary amine byproducts by keeping the concentration of the reactive imine intermediate low relative to the reducing agent.

• Reaction: After complete addition, allow the reaction to warm to 25°C naturally over 4 hours.

• IPC: Verify complete consumption of the oxime (m/z 271.1) via LC-MS.

• Workup: Filter the heterogeneous mixture through a pad of Celite to remove unreacted Zinc salts. Wash the filter cake with Ethyl Acetate (500 mL).

• Neutralization: Transfer the filtrate to a 5.0 L flask. Slowly and cautiously neutralize the acetic acid by adding saturated aqueous Na2CO3 until the aqueous layer reaches pH 9-10. Note: Significant CO2 evolution will occur.

• Isolation: Separate the organic layer. Extract the aqueous layer with additional Ethyl Acetate (2 x 500 mL). Combine organics, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude oil via silica gel chromatography (Eluent: gradient of 0% to 10% Methanol in Dichloromethane containing 0.1% Triethylamine) to yield Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate as a viscous pale-yellow oil (78.5 g, 80% yield over two steps).

Analytical Validation Specifications

To ensure the integrity of the self-validating system, the final product must meet the following release criteria:

• LC-MS (ESI+): [M+H]+ calculated for C12H15F2N2O2: 257.11; Found: 257.1.

• 1H NMR (400 MHz, CDCl3): δ 7.40 - 7.28 (m, 5H), 5.14 (s, 2H), 3.85 - 3.65 (m, 2H), 3.55 - 3.35 (m, 2H), 3.20 (m, 1H), 1.50 (br s, 2H, -NH2).

• 19F NMR (376 MHz, CDCl3): δ -105.2 (d, J = 235 Hz, 1F), -118.4 (d, J = 235 Hz, 1F). Note: The diastereotopic nature of the fluorine atoms due to the adjacent chiral center (even in racemic mixtures) results in two distinct doublets.

References

• PubChemLite. Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate hydrochloride. Luxembourg Centre for Systems Biomedicine (LCSB). Available at:[Link]

• Boehringer Ingelheim International GmbH. (2019). Piperidinyl-3-(aryloxy)propanamides and propanoates (Patent No. WO2019169153A1). World Intellectual Property Organization.
• Tolero Pharmaceuticals, Inc. (2023). Multi-cyclic irak and flt3 inhibiting compounds and uses thereof (Patent No. US20230303563A1). United States Patent and Trademark Office.

Introduction: The Strategic Value of the 3,3-Difluoropyrrolidine Moiety

An in-depth technical guide and protocol for the palladium-catalyzed amination of aryl halides with 3,3-difluoropyrrolidine derivatives.

In modern medicinal chemistry, the selective incorporation of fluorine into small molecule therapeutics is a highly effective strategy for optimizing pharmacokinetic and pharmacodynamic properties. The 3,3-difluoropyrrolidine moiety is particularly valuable; it is frequently utilized to improve the metabolic stability and binding affinity of drug candidates, such as in the development of D3 dopamine receptor modulators[1] and CD73 inhibitors for cancer immunotherapy[2].

The Causality of the Synthetic Challenge: The gem-difluoro group exerts a profound stereoelectronic effect. The strong electron-withdrawing inductive (-I) effect of the two fluorine atoms significantly lowers the pKa of the pyrrolidine nitrogen (from ~11.3 in unsubstituted pyrrolidine to ~8.7 in 3,3-difluoropyrrolidine)[3]. While this reduced basicity is highly desirable for increasing the fraction of unprotonated drug at physiological pH—thereby enhancing passive membrane permeability—it simultaneously drastically reduces the amine's nucleophilicity. Consequently, classical Nucleophilic Aromatic Substitution (S_NAr) reactions with 3,3-difluoropyrrolidine are often sluggish, low-yielding, or require harsh conditions that degrade sensitive functional groups. To overcome this, Palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination) has emerged as the definitive methodological solution.

Mechanistic Insights: Overcoming Poor Nucleophilicity

To successfully couple a deactivated amine like 3,3-difluoropyrrolidine, the catalytic cycle must be meticulously optimized to prevent the formation of off-cycle resting states.

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl halide bond.

• Amine Coordination: The 3,3-difluoropyrrolidine binds to the Pd(II) center. Because it is a weak nucleophile, this step can be rate-limiting if the catalyst is not sufficiently electrophilic or if steric hindrance is poorly managed.

• Deprotonation: A base removes the proton from the coordinated amine, forming a Pd(II)-amido complex.

• Reductive Elimination: The product is expelled, regenerating the Pd(0) catalyst.

Causality in Ligand Selection: Older generation ligands (like dppf or BINAP) often fail or require elevated temperatures (e.g., 85 °C)[2] because the poorly nucleophilic amine allows the formation of catalytically dormant bis-amine Pd(II) complexes. Modern dialkylbiaryl monophosphine ligands, such as GPhos or BrettPhos , feature extreme steric bulk that strictly enforces a mono-ligated Pd(0)L active species. This prevents off-cycle deactivation and accelerates reductive elimination, allowing couplings to proceed at room temperature or under mild heating with yields up to 90%[4].

Catalytic cycle of Pd-catalyzed amination highlighting key intermediate states.

Quantitative Data: Catalyst and Base Selection

The choice of base is just as critical as the ligand. While strong bases like NaOtBu are standard, they can degrade sensitive heteroarenes or the fluorinated amine itself. The use of sodium trimethylsilanolate (NaOTMS) provides a milder alternative that prevents base-mediated decomposition while remaining strong enough to deprotonate the Pd-coordinated 3,3-difluoropyrrolidine[4].

Catalyst System	Ligand Type	Base	Temp (°C)	Typical Yield	Mechanistic Note & Causality
Pd(dppf)Cl₂	Bisphosphine	Et₃N / Na₂CO₃	85	60–75%	Prone to off-cycle species; requires extended heating[2].
Pd₂(dba)₃ / RuPhos	Monophosphine	Cs₂CO₃	80	75–85%	Improved reductive elimination; effective for electron-deficient aryls.
GPhos-Pd-G3	Bulky Biaryl	NaOTMS	25–60	>85%	Steric bulk prevents catalyst deactivation; NaOTMS protects sensitive substrates[4].

Detailed Protocols: Step-by-Step Methodology

The following protocol utilizes the highly efficient GPhos-Pd-G3 precatalyst system, designed for maximum conversion of deactivated fluorinated amines.

Reagents Required:

• Aryl halide (1.0 equiv, 0.5 mmol)

• 3,3-Difluoropyrrolidine hydrochloride (1.2 equiv, 0.60 mmol)

• GPhos-Pd-G3 precatalyst (2.0 mol%)

• NaOTMS (2.25 equiv)

• Anhydrous THF or 1,4-Dioxane (0.2 M)

Step-by-Step Procedure:

• Pre-Reaction Assembly (Glovebox or Schlenk Line): To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (if solid), 3,3-difluoropyrrolidine hydrochloride (86 mg, 0.60 mmol), NaOTMS (126 mg, 1.13 mmol), and GPhos-Pd-G3 (2.0 mol%)[4].

• Inert Atmosphere Establishment: Seal the vial with a PTFE-lined septum cap. If assembled outside a glovebox, evacuate and backfill the vial with ultra-pure Argon three times.

• Solvent Addition: Add anhydrous, degassed THF (2.5 mL) via syringe. If the aryl halide is a liquid, add it at this stage.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature (or heat to 60 °C for highly sterically hindered ortho-substituted aryl halides) for 4 to 16 hours.

• Quenching and Workup: Dilute the mixture with ethyl acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the filtrate with deionized water and brine, then dry over anhydrous Na₂SO₄.

• Isolation: Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography (e.g., SiO₂, 5% to 10% EtOAc/hexane gradient) to yield the pure fluorinated product.

Experimental workflow for the Pd-catalyzed Buchwald-Hartwig amination.

Self-Validating Analytical Systems & Troubleshooting

To ensure scientific integrity, the protocol must be self-validating. Because aliphatic amines lack a strong UV chromophore, relying solely on LC-UV for reaction monitoring can be misleading.

• ¹⁹F-NMR Tracking (Primary Validation): The most robust way to monitor this reaction is via ¹⁹F-NMR. The starting 3,3-difluoropyrrolidine hydrochloride exhibits a characteristic multiplet in the region of -90 to -105 ppm[3]. Upon successful C-N coupling, the altered electron density of the arylated nitrogen causes a distinct chemical shift in the fluorine signals. The complete disappearance of the starting material's ¹⁹F signal unequivocally validates reaction completion.

• LC-MS Verification: Use Electrospray Ionization (ESI+). The product will typically show a strong [M+H]⁺ peak. The gem-difluoro group is stable under standard MS ionization conditions, so defluorination peaks (M-19) are rare and indicate excessively harsh source temperatures.

• Troubleshooting Base Degradation: If ¹⁹F-NMR shows multiple new fluorine environments but LC-MS shows no product mass, the substrate is likely undergoing base-induced degradation. Causality: Strong bases like NaOtBu can trigger elimination or ring-opening pathways. Switching to the milder NaOTMS or using a weaker base like Cs₂CO₃ with mild heating (80 °C)[2] will suppress these parasitic pathways.

References

• BenchChem Technical Support Team. "3,3-Difluoropyrrolidine | 316131-01-8 - Benchchem". Benchchem.
• Reichert, Elaine C. "Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions". DSpace@MIT.
• Moritz, A. E., et al. "Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor". National Center for Biotechnology Information (PMC).
• "Discovery of Orally Potent Small-Molecule CD73 Inhibitor for Cancer Immunotherapy". ACS Publications.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3,3-Difluoropyrrolidine | 316131-01-8 | Benchchem [benchchem.com]
• 4. dspace.mit.edu [dspace.mit.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Yield Optimization for Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in optimizing the synthesis of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate . This compound is a highly sought-after fluorinated building block, critical in the development of TRPM3 antagonists[1], LRRK2 inhibitors, and advanced kinase therapeutics.

Synthesizing this densely functionalized pyrrolidine requires precise control over regiochemistry, oxidation states, and chemoselectivity. This guide moves beyond standard recipes, providing the mechanistic causality behind each optimization to ensure your experimental workflows are robust, reproducible, and self-validating.

Mechanistic Workflow & Pathway Visualization

The de novo synthesis proceeds via a 5-step sequence starting from commercially available Benzyl 3-pyrroline-1-carboxylate. The workflow leverages the latent symmetry of the pyrroline ring, using epoxidation and subsequent azidolysis to install a trans-1,2-heteroatom relationship. Oxidation yields the requisite ketone for deoxofluorination, followed by a chemoselective reduction of the azide to the primary amine.

Fig 1: Five-step synthetic workflow for Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate.

Yield Optimization & Quantitative Data

The table below summarizes the quantitative improvements achieved by shifting from standard literature conditions to our optimized, mechanistically driven protocols.

Synthesis Step	Standard Reagents	Standard Yield	Optimized Reagents	Optimized Yield	Key Mechanistic Improvement
1. Epoxidation	mCPBA, CH₂Cl₂	65%	mCPBA, CH₂Cl₂, aq. NaHCO₃	92%	Buffering prevents acid-catalyzed epoxide opening.
2. Azidolysis	NaN₃, DMF, 80°C	55%	NaN₃, NH₄Cl, EtOH/H₂O, 65°C	88%	NH₄Cl acts as a mild proton source to activate the epoxide.
3. Oxidation	Swern (DMSO/ (COCl)₂)	70%	Dess-Martin Periodinane, NaHCO₃	95%	Avoids thermal degradation of the azide; buffering prevents epimerization.
4. Deoxofluorination	DAST, CH₂Cl₂, RT	35%	XtalFluor-E, Et₃N·3HF, CH₂Cl₂	78%	High local fluoride concentration suppresses E1 elimination.
5. Reduction	H₂, Pd/C, MeOH	<10%	PPh₃, THF/H₂O (Staudinger)	94%	Strictly chemoselective for azide; preserves the Cbz protecting group.

Troubleshooting Guides & FAQs

Q1: Why is my epoxidation yield (Step 1) so low, and how do I prevent premature epoxide ring-opening during workup? A: Causality: The epoxidation of the pyrroline ring using m-CPBA generates m-chlorobenzoic acid as a stoichiometric byproduct. In an unbuffered solvent system, this acidic byproduct protonates the newly formed epoxide oxygen, catalyzing premature ring-opening and leading to complex diol or ester mixtures. Solution: Conduct the reaction in a biphasic system using saturated aqueous NaHCO₃. This continuously neutralizes the acid as it forms, protecting the fragile epoxide.

Q2: During the deoxofluorination of the ketone (Step 4), I am isolating significant amounts of an alkene elimination byproduct instead of the desired gem-difluoride. How can I suppress this? A: Causality: Traditional reagents like DAST (Diethylaminosulfur trifluoride) proceed via a highly electrophilic carbocation intermediate. In sterically hindered or electron-withdrawing environments (like the adjacent azide and Cbz-protected amine), this intermediate frequently undergoes an E1-type elimination (loss of a beta-proton) rather than capturing a fluoride ion[2]. Solution: Switch to the crystalline reagent XtalFluor-E promoted by Et₃N·3HF[3]. XtalFluor-E activates the C-O bond without initially releasing free HF. The addition of Et₃N·3HF provides a massive local concentration of nucleophilic fluoride, kinetically driving the reaction toward the substitution (fluorination) pathway and suppressing elimination.

Q3: My final reduction step (Step 5) successfully reduces the azide but is also cleaving the Benzyl (Cbz) protecting group. What is the most chemoselective method for this transformation? A: Causality: Standard catalytic hydrogenation (H₂ gas with Pd/C) is highly effective for reducing azides, but the conditions are identical to those used for the hydrogenolysis of benzyl carbamates. The palladium catalyst cannot differentiate between the two reducible groups. Solution: Employ the Staudinger reduction using Triphenylphosphine (PPh₃) and water[4][5]. The reaction proceeds via the nucleophilic attack of the phosphine strictly on the terminal nitrogen of the azide to form a phosphazide, which loses N₂ to form an iminophosphorane. Subsequent hydrolysis yields the primary amine while leaving the Cbz group completely untouched.

Detailed Experimental Protocols

To ensure reproducibility, follow these self-validating protocols for the two most challenging steps in the workflow.

Protocol A: Optimized Deoxofluorination (Step 4)

• Preparation: Flame-dry a 100 mL Schlenk flask and purge with Argon. Add Benzyl 4-azido-3-oxopyrrolidine-1-carboxylate (1.0 eq, 10 mmol) and anhydrous CH₂Cl₂ (40 mL).

• Activation: Cool the solution to 0°C. Add Et₃N·3HF (3.0 eq, 30 mmol) dropwise via syringe.

• Fluorination: Add XtalFluor-E (1.5 eq, 15 mmol) in one solid portion[3].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 16 hours.

• Quench & Workup: Carefully quench the reaction by adding saturated aqueous NaHCO₃ (50 mL) dropwise until CO₂ evolution ceases. Extract with CH₂Cl₂ (3 x 30 mL), dry over anhydrous Na₂SO₄, and concentrate.

Self-Validation Check: Monitor the crude mixture via ¹⁹F NMR. The appearance of a characteristic AB multiplet (or a singlet if chemically equivalent) around -100 to -110 ppm confirms gem-difluoride formation. Signals around -120 ppm with vinylic coupling indicate you have lost temperature control and formed the elimination byproduct.

Protocol B: Chemoselective Staudinger Reduction (Step 5)

• Preparation: Dissolve Benzyl 4-azido-3,3-difluoropyrrolidine-1-carboxylate (1.0 eq, 5 mmol) in a mixture of THF (20 mL) and distilled H₂O (2 mL).

• Reduction: Add Triphenylphosphine (PPh₃) (1.2 eq, 6 mmol) portion-wise at room temperature[4].

• Reaction: Stir the mixture at room temperature for 12 hours.

• Workup: Concentrate the THF in vacuo. Dilute the aqueous residue with 1M HCl (20 mL) to protonate the newly formed amine, and wash with EtOAc (2 x 20 mL) to remove triphenylphosphine oxide (Ph₃P=O).

• Isolation: Basify the aqueous layer with 2M NaOH to pH 10, and extract the free amine with CH₂Cl₂ (3 x 20 mL). Dry and concentrate to yield the pure product.

Self-Validation Check: The addition of PPh₃ must result in immediate, visible effervescence (N₂ gas evolution) as the phosphazide decomposes to the iminophosphorane[5]. The cessation of gas evolution is a reliable physical indicator that the first stage of the mechanism is complete. TLC should reveal a highly polar, ninhydrin-active spot corresponding to the primary amine.

References

• Heterocycle derivatives for treating trpm3 mediated disorders Google P
• Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents N
• XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorin
• Staudinger Reactions for Selective Functionalization of Polysaccharides: A Review ACS Public
• Staudinger Reaction (Reduction) OpenOChem

Sources

• 1. US20240336602A1 - Heterocycle derivatives for treating trpm3 mediated disorders - Google Patents [patents.google.com]
• 2. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 4. Staudinger Reaction (Reduction) | OpenOChem Learn [learn.openochem.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Fluorinated Pyrrolidines

Introduction

Welcome to the technical support guide for the synthesis of fluorinated pyrrolidines. The incorporation of fluorine into the pyrrolidine scaffold is a cornerstone of modern medicinal chemistry, offering profound effects on metabolic stability, binding affinity, and lipophilicity.[1][2][3][4] However, the unique reactivity of fluorinating agents presents significant challenges, often leading to complex side reactions that can derail a synthesis campaign.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the mechanistic origins of common problems and provides field-tested, actionable solutions. Here, you will find a structured question-and-answer format to directly address the issues you are most likely to encounter in the lab.

Section 1: Troubleshooting Deoxyfluorination with DAST, Deoxo-Fluor®, and Related Reagents

Deoxyfluorination agents like DAST and Deoxo-Fluor® are powerful tools for converting alcohols to fluorides, but they are notoriously prone to inducing side reactions.[5] This section addresses the most common failure mode: elimination.

Q1: My deoxyfluorination of a hydroxyproline derivative with DAST is yielding primarily an unsaturated pyrroline byproduct. What is causing this, and how can I favor the desired Sₙ2 substitution?

This is the most frequently encountered issue in the deoxyfluorination of secondary alcohols, especially those on a five-membered ring. The formation of the alkene is a direct consequence of a competitive E2 elimination pathway.

Root Cause Analysis: The Sₙ2 vs. E2 Competition

The reaction of an alcohol with DAST or Deoxo-Fluor® proceeds through a fluoro-sulfuran intermediate. This intermediate then undergoes reaction with a fluoride ion. The outcome is dictated by the reaction pathway:

• Sₙ2 Pathway (Desired): The fluoride ion acts as a nucleophile, attacking the carbon atom and displacing the sulfoxy group to yield the desired inverted fluoride product.

• E2 Pathway (Side Reaction): The fluoride ion acts as a base, abstracting an anti-periplanar proton, which leads to the elimination of the sulfoxy group and the formation of a double bond.[6][7]

Secondary alcohols on a pyrrolidine ring, particularly at the C3 or C4 position, are highly susceptible to elimination due to ring strain and the accessibility of protons for abstraction.

Caption: Competing Sₙ2 and E2 pathways in deoxyfluorination.

Troubleshooting and Optimization Strategies

Your primary goal is to create conditions that kinetically favor the Sₙ2 pathway over E2 elimination.

Strategy	Rationale	Recommended Protocol
Lower Reaction Temperature	The activation energy for elimination is often higher than for substitution. Running the reaction at very low temperatures significantly suppresses the E2 pathway.[6]	1. Dissolve the alcohol (1 eq.) in anhydrous DCM or toluene. 2. Cool the solution to -78 °C (dry ice/acetone bath). 3. Add the fluorinating agent (1.1-1.5 eq.) dropwise. 4. Stir at -78 °C for 1-2 hours, then allow it to warm very slowly to room temperature over several hours or overnight.
Solvent Choice	Less polar solvents can disfavor the charged transition state of the E2 pathway.[6]	While DCM is common, consider switching to toluene or diglyme for substrates that are particularly prone to elimination.
Choice of Fluorinating Agent	Newer generations of deoxyfluorinating reagents are designed for higher selectivity and thermal stability, often giving less elimination.[8]	Deoxo-Fluor® is generally more thermally stable and can be less prone to elimination than DAST.[9][10][11] For highly sensitive substrates, consider advanced reagents like PyFluor or AlkylFluor , which often show superior selectivity.[8][12]
Use of HF Scavengers	Trace amounts of HF generated during the reaction can catalyze elimination.	While not a primary solution, adding a non-nucleophilic base like proton sponge or rigorously purified reagents can sometimes help. This is an advanced technique and should be used with caution.

Detailed Protocol: Minimizing Elimination in Deoxyfluorination

• Preparation: Rigorously dry all glassware in an oven at >120 °C for several hours and cool under a stream of dry nitrogen or argon. Ensure your solvent (e.g., dichloromethane) is anhydrous.

• Reaction Setup: In a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve your hydroxy-pyrrolidine substrate (1.0 eq.) in anhydrous dichloromethane (approx. 0.1 M concentration).

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add Deoxo-Fluor® (1.2 eq.) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction at -78 °C for 1 hour. Then, allow the mixture to warm to room temperature by removing the cooling bath and letting it stand overnight (approx. 16 hours). Monitor the reaction progress by TLC or LC-MS.[12]

• Quenching: CAUTION: Quenching is highly exothermic and releases HF. Perform this step carefully in a well-ventilated fume hood. Cool the reaction flask to 0 °C in an ice bath. Slowly and carefully add the reaction mixture dropwise to a vigorously stirred, chilled saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Work-up: Once the quench is complete (gas evolution ceases), separate the organic layer. Extract the aqueous layer twice with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel.

Section 2: Controlling Stereochemistry and Addressing Racemization

The stereochemical outcome of fluorination is critical, especially in drug development.[2][13][14] Loss of stereointegrity can lead to inactive compounds or diastereomeric mixtures that are difficult to separate.

Q2: My fluorination reaction is producing a mixture of diastereomers. What factors control the stereochemical outcome, and how can I improve selectivity?

Stereocontrol is dictated by the reaction mechanism. For deoxyfluorination of secondary alcohols, a pure Sₙ2 reaction should yield a single inverted product. The formation of mixed stereoisomers points to a partial or complete Sₙ1 mechanism.

Root Cause Analysis: Sₙ1 Pathway and Carbocation Formation

An Sₙ1 mechanism becomes competitive under several conditions:

• Substrate Structure: If the carbon bearing the leaving group is tertiary or can form a stabilized carbocation (e.g., benzylic, allylic, or stabilized by a neighboring heteroatom), the Sₙ1 pathway is more likely.

• Reaction Conditions: Higher temperatures and polar, protic solvents can promote the formation of a carbocation intermediate.

• Leaving Group Ability: A better leaving group will favor the Sₙ1 pathway.

Once the planar carbocation is formed, the fluoride ion can attack from either face, leading to a mixture of stereoisomers (racemization or epimerization).

Caption: Mechanistic origins of stereochemical outcomes.

Strategies to Promote Sₙ2 and Suppress Sₙ1

• Use Less Polar Solvents: Switch from solvents like acetonitrile to dichloromethane or toluene to destabilize the carbocation intermediate.

• Maintain Low Temperatures: As with preventing elimination, low temperatures (-78 °C to 0 °C) are crucial for disfavoring carbocation formation.[6]

• Choose the Right Reagent: Reagents like DAST can generate HF, which can catalyze the Sₙ1 pathway.[7] More modern, thermally stable reagents like XtalFluor, which do not generate free HF, can provide cleaner inversion.[7][10]

• Substrate Modification: If possible, modify the substrate to disfavor carbocation formation. This could involve changing protecting groups or adjacent functional groups that might be providing unwanted electronic stabilization.

Section 3: Issues with Electrophilic Fluorination

Electrophilic fluorinating agents like Selectfluor® are essential for synthesizing α-fluorocarbonyls and other electron-rich systems.[15] However, their high reactivity can lead to a lack of selectivity.

Q3: When using Selectfluor® to create an α-fluoropyrrolidone, I'm getting a mixture of mono- and di-fluorinated products, along with some unidentifiable byproducts. How can I improve the selectivity?

This is a classic problem of over-reaction and reagent compatibility. Selectfluor® is a powerful oxidant and fluorinating agent, and controlling its reactivity is key.

Root Cause Analysis

• Over-fluorination: The mono-fluorinated product can sometimes be as or more reactive than the starting material, leading to a second fluorination event.[6]

• Solvent Incompatibility: Selectfluor® can react exothermically and sometimes violently with certain common solvents, particularly DMF, DMSO, and pyridine.[16][17] This can lead to reagent decomposition and a complex mixture of byproducts.

• Reaction Conditions: The reaction often proceeds via an enol or enolate intermediate. The conditions used to generate this intermediate (e.g., acid or base catalysis) can influence the reaction's selectivity and rate.[18]

Troubleshooting and Optimization Strategies

Strategy	Rationale	Recommended Protocol
Control Stoichiometry	To prevent over-fluorination, it is crucial to limit the amount of the fluorinating agent.	Use a slight sub-stoichiometric amount of Selectfluor® (e.g., 0.95 equivalents ). Add the reagent slowly or in portions while carefully monitoring the reaction.[6]
Solvent Selection	Use a compatible and appropriate solvent to avoid decomposition and side reactions.[17]	Acetonitrile (MeCN) is the most common and generally safest solvent for Selectfluor®. For specific applications, ethyl acetate or propionitrile may be used. AVOID DMF and DMSO.
Temperature Control	Lower temperatures can help moderate the reactivity and improve selectivity between the starting material and the mono-fluorinated product.	Run the reaction at 0 °C or room temperature . Avoid heating unless absolutely necessary and after careful safety evaluation.
Catalysis/Additives	For fluorinating ketones or their derivatives, mild acid catalysis can facilitate the necessary enolization without causing degradation.[18]	For the α-fluorination of a ketone, add a catalytic amount of an acid like sulfuric acid (0.1 eq.) or a Lewis acid to the substrate before adding Selectfluor®.[18]

Section 4: General FAQs and Safety

Q4: How do I choose the right fluorinating agent for my specific transformation?

Choosing the correct reagent is the most critical decision in planning a fluorination reaction.

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. BJOC - Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines [beilstein-journals.org]
• 3. Stereocontrolled four-carbon homologation of vicinally functionalized allylic pyrrolidines to highly customized azonines bearing remote benzylic stere ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03502C [pubs.rsc.org]
• 4. Stereocontrolled four-carbon homologation of vicinally functionalized allylic pyrrolidines to highly customized azonines bearing remote benzylic stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 9. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. benchchem.com [benchchem.com]
• 13. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 18. researchgate.net [researchgate.net]

optimization of coupling reaction conditions for hindered amines

Technical Support Center: Optimization of Hindered Amine Coupling

Welcome to the Application Scientist Support Portal. Hindered amines—such as α -tertiary amines, bulky secondary aliphatic amines, and ortho-substituted anilines—present formidable kinetic barriers in C–N and C–C(=O)N bond-forming reactions. This guide provides causal troubleshooting, optimized protocols, and empirical data to help researchers and drug development professionals overcome steric clashes, catalyst deactivation, and competitive side reactions.

Part 1: Amide Bond Formation with Sterically Hindered Amines

FAQ 1: Why do standard coupling reagents (e.g., EDC/HOBt, DCC) fail with my bulky secondary amine, and why am I seeing high levels of epimerization? Causality: Steric hindrance drastically reduces the nucleophilicity of the amine, slowing down the rate of aminolysis. When the bimolecular coupling step becomes slower than unimolecular side reactions, the activated ester intermediate undergoes competitive hydrolysis or forms an oxazolone intermediate (if an α -chiral center is present), leading to rapid epimerization[1]. Solution: You must increase the electrophilicity of the activated ester to accelerate aminolysis. Transitioning from HOBt to HOAt (or OxymaPure) increases reactivity due to the neighboring group effect of the pyridine/oxime nitrogen. Furthermore, utilizing highly reactive uronium salts like HATU or COMU, or the newer TCFH/Oxyma system, drives the reaction forward before epimerization can occur[2][3].

Troubleshooting Guide: Reagent Selection for Hindered Amides

• Symptom: Unreacted starting materials and hydrolyzed carboxylic acid.

  • Action: Switch to TCFH (Tetramethylchloroformamidinium hexafluorophosphate) with catalytic Oxyma. This generates a highly reactive acyl chloride/Oxyma ester in situ, which is exceptionally effective for poorly nucleophilic and sterically hindered amines[2].

• Symptom: High epimerization at the α -carbon of the carboxylic acid.

  • Action: Avoid excess strong bases (like DBU). Use a stoichiometric amount of a mild, sterically hindered base like 2,6-lutidine or collidine[1]. Keep temperatures low; if heating is required, COMU is preferred over HATU as it exhibits lower epimerization rates.

Quantitative Data: Coupling Reagent Efficacy on Hindered Substrates Table 1: Comparison of Coupling Reagents for N-(1-adamantyl)benzamide synthesis (Representative Data)

Coupling Reagent	Additive	Base	Expected Yield (%)	Epimerization (%)	Notes
EDC	HOBt	DIPEA	< 10%	15.2%	Fails due to slow aminolysis.
HATU	None	DIPEA	65%	8.5%	Standard choice; moderate yield.
COMU	None	2,6-Lutidine	82%	2.1%	High reactivity, low epimerization.
TCFH	Oxyma (20%)	NMI	> 90%	< 1.0%	Superior for extremely hindered amines.

Protocol 1: Step-by-Step TCFH/Oxyma Coupling for Hindered Amines Self-Validating Mechanism: The use of N-methylimidazole (NMI) acts as both a base and a transient nucleophilic catalyst, ensuring complete activation of the acid before the bulky amine is introduced.

• Preparation: In an oven-dried vial under nitrogen, dissolve the carboxylic acid (1.0 equiv) and OxymaPure (0.2 equiv) in anhydrous MeCN (0.2 M).

• Activation: Add NMI (2.5 equiv) followed by TCFH (1.1 equiv). Stir at room temperature for 15 minutes. (Validation check: The solution should turn slightly yellow, indicating the formation of the active Oxyma ester).

• Coupling: Add the hindered amine (1.2 equiv) dropwise.

• Heating (if necessary): If LC-MS indicates stalled conversion after 2 hours, heat the reaction to 40 °C.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with EtOAc, wash with 1M HCl (to remove NMI), dry over Na2​SO4​ , and concentrate.

Decision matrix for optimizing amide bond formation with sterically hindered amines.

Part 2: Buchwald-Hartwig Amination of Hindered Amines

FAQ 2: My Buchwald-Hartwig cross-coupling with a bulky secondary amine is yielding palladium black and unreacted starting material. What is happening? Causality: Palladium black indicates catalyst decomposition. With sterically hindered amines, the rate of the final "reductive elimination" step in the catalytic cycle is severely retarded. If the Pd(II)-amido complex sits too long without eliminating the product, it undergoes β -hydride elimination (if hydrogens are present) or simply degrades, crashing out as inactive Pd(0) aggregates (Pd black)[4][5]. Solution: You must use a highly sterically demanding, electron-rich biaryl phosphine ligand that accelerates reductive elimination by "pushing" the product off the metal center. Furthermore, switching from Pd(OAc)2​ to a pre-activated Pd G3 or G4 precatalyst ensures rapid generation of the active monoligated Pd(0) species, preventing early-stage aggregation[6][7][8].

Troubleshooting Guide: Ligand and Precatalyst Selection

• Symptom: Low conversion with primary bulky amines (e.g., tert-butylamine).

  • Action: Use BrettPhos . High-throughput experimentation shows BrettPhos (with cyclohexyl substituents) significantly outperforms tBuBrettPhos for primary hindered amines[8][9].

• Symptom: Low conversion with secondary bulky amines (e.g., diisopropylamine).

  • Action: Switch to tBuBrettPhos or RuPhos . The added steric bulk of the tert-butyl groups on the phosphine is required to force the challenging reductive elimination of secondary amides[9][10].

• Symptom: Reaction mixture remains colorless or the color of the starting materials.

  • Action: The catalyst is failing to initiate. Ensure you are using a Pd G3/G4 precatalyst and that the base (e.g., NaOtBu or LHMDS) is fully soluble in your solvent (Toluene or 1,4-Dioxane)[4][11].

Quantitative Data: Ligand Performance Matrix Table 2: Optimal Ligand Selection for Buchwald-Hartwig Amination based on High-Throughput Data[8][9]

Amine Class	Preferred Ligand	Alternative Ligand	Optimal Base	Expected Conversion
Hindered Primary	BrettPhos	tBuXPhos	NaOtBu	> 85%
Hindered Secondary	tBuBrettPhos	RuPhos	LHMDS	60 - 80%
Anilines (Ortho-sub)	BippyPhos	Me4tBuXPhos	K2​CO3​ / NaOtBu	> 90%
N-Heterocycles	Xantphos	RuPhos	Cs2​CO3​	70 - 90%

Protocol 2: Step-by-Step Buchwald-Hartwig Amination with Pd G3 Precatalysts Self-Validating Mechanism: Using a palladacycle precatalyst (G3) guarantees a 1:1 ratio of Pd to ligand, preventing the formation of inactive PdL2​ complexes that plague in-situ mixtures of Pd2​(dba)3​ and bulky phosphines.

• Inert Atmosphere Setup: Flame-dry a Schlenk tube. Backfill with Argon (Argon is heavier and generally preferred for high-temperature Pd catalysis).

• Solid Reagents: Add the aryl halide (1.0 equiv), hindered amine (1.2–1.5 equiv if solid), Base ( NaOtBu or LHMDS, 1.5 equiv), and the appropriate Pd G3 precatalyst (e.g., tBuBrettPhos Pd G3, 2 mol%)[6].

• Solvent Addition: Add anhydrous, rigorously degassed Toluene or 1,4-Dioxane (0.1 M)[11]. If the amine is a liquid, add it now via a micro-syringe.

• Reaction Execution: Seal the tube and heat to 90 °C. (Validation check: The solution should rapidly transition from colorless/pale to a deep red/orange homogeneous solution, indicating active Pd(0)).

• Monitoring & Quench: Monitor via LC-MS. If palladium black forms before completion, the catalyst has died; for the next iteration, lower the temperature to 80 °C and increase catalyst loading to 4 mol%[4]. Cool to room temperature and filter through a pad of Celite before purification.

Diagnostic workflow for stalled Buchwald-Hartwig aminations based on visual cues.

References

• ACS Green Chemistry Institute. "Specific Solvent Issues with Buchwald-Hartwig Amination." ACS GCIPR. [Link]

• Reddit (r/chemistry). "Help troubleshooting a Buchwald-Hartwig amination?" Reddit.[Link]

• Li, Q., et al. "General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection." Chemical Communications, Royal Society of Chemistry. [Link]

• ChemRxiv. "Which Reaction Conditions Work on Drug-Like Molecules? Lessons from 66,000 High-Throughput Experiments." ChemRxiv.[Link]

• ACS Publications. "Synthesis of Secondary Amides from Thiocarbamates." Organic Letters, ACS. [Link]

• ACS Central Science. "Which Reaction Conditions Work on Drug-Like Molecules? Lessons from 66,000 High-Throughput Experiments." ACS Central Science, ACS.[Link]

• ACS Publications. "Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution." Organic Process Research & Development, ACS. [Link]

• National Institutes of Health. "Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification." PMC. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reddit - Please wait for verification [reddit.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Preventing Racemization During Modification of 4-Aminopyrrolidine Derivatives

Overview

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals experiencing stereochemical degradation (racemization or epimerization) during the synthesis and modification of chiral 4-aminopyrrolidine derivatives.

Section 1: The Causality of Racemization (Mechanistic Insights)

Before troubleshooting, it is critical to understand why 4-aminopyrrolidines lose their chiral integrity. The stereocenters of these derivatives are highly susceptible to base-catalyzed enolization, particularly during N-acylation or when the chiral center is adjacent to electron-withdrawing groups[1].

When strong bases are introduced during coupling or deprotection steps, they abstract the acidic proton at the chiral center. This forces the molecule into a planar, achiral enolate (or enamine-like) intermediate[1]. Subsequent reprotonation occurs non-selectively from either face of this planar intermediate, resulting in a racemic mixture of L- and D-enantiomers[1].

Fig 1: Base-catalyzed racemization pathway of chiral pyrrolidine derivatives.

Section 2: Troubleshooting FAQs

Q1: I am using HATU and DIPEA for N-acylation, and my 4-aminopyrrolidine is racemizing. What is the root cause? A1: The combination of a strong, non-sterically hindered base like N,N-diisopropylethylamine (DIPEA, pKa ~10.1) and highly active uronium salts like HATU is a primary driver of epimerization[2]. DIPEA readily abstracts the α-proton during the activated ester phase. Furthermore, HATU can over-activate the substrate, increasing the acidity of the chiral center and making it highly vulnerable to base attack.

Q2: Which coupling reagents and bases should I substitute to preserve stereochemistry? A2: To suppress racemization, you must decouple the amide bond formation from the epimerization pathway:

• Base Substitution: Replace DIPEA with weaker, sterically shielded bases such as 2,4,6-trimethylpyridine (TMP, pKa ~7.4) or 2,6-dimethylpyridine (DMP)[2]. These bases are strong enough to facilitate coupling but too weak and bulky to abstract the chiral proton.

• Reagent Substitution: Switch to third-generation uronium reagents like COMU or phosphonium reagents like DEPBT, which have demonstrated remarkable resistance to racemization[2]. Alternatively, a carbodiimide approach using DIC and Oxyma Pure is highly effective at maintaining chirality[3].

Quantitative Comparison of Coupling Conditions

Coupling Reagent	Base Used	Temperature	Racemization Risk	Recommendation
HATU / HBTU	DIPEA	Room Temp	High (>5%)	Avoid for sensitive stereocenters.
DIC / Oxyma Pure	None / TMP	Room Temp	Low (<1%)	Excellent baseline for routine synthesis[3].
COMU	TMP	0 °C	Very Low (<0.5%)	Optimal for high-risk acylation[2].
DEPBT	DMP	0 °C	Very Low (<0.5%)	Highly recommended for complex modifications[2].

Q3: Does temperature play a significant role during the modification steps? A3: Yes. Elevated temperatures exponentially increase the rate of the equilibrium shift toward the achiral enolate intermediate[1]. Performing N-acylation or N-alkylation at reduced temperatures (0 °C to -15 °C) drastically limits the kinetic energy available for proton abstraction, acting as a physical safeguard against epimerization[1],[3].

Q4: My workflow requires Fmoc deprotection. Is the standard 20% piperidine protocol safe? A4: Prolonged exposure to 20% piperidine can induce epimerization in highly sensitive derivatives. Studies have shown that while the base-catalyzed coupling step is usually the main culprit, swapping piperidine for milder alternatives like 5% piperazine or 10% 4-methylpiperidine during deprotection can mitigate chiral degradation[2]. Never use DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) for deprotection on sensitive pyrrolidines, as it causes severe racemization[2].

Section 3: Validated Experimental Protocols

To ensure a self-validating system, the following protocol integrates the mechanistic safeguards discussed above. It utilizes DIC/Oxyma to prevent over-activation and mandates low temperatures to halt enolization.

Protocol: Enantioselective N-Acylation of 4-Aminopyrrolidine Derivatives

• Substrate Preparation: In a dry reaction vessel, dissolve 1.2 equivalents of the target carboxylic acid and 1.2 equivalents of Oxyma Pure in anhydrous DMF[3].

• Pre-Activation: Add 1.2 equivalents of Diisopropylcarbodiimide (DIC) to the mixture. Allow the solution to stir for 1 to 5 minutes at room temperature to form the active ester[3].

• Thermal Control: Transfer the reaction flask to an ice-salt bath and cool the internal temperature to between 0 °C and -15 °C[1].

• Base Addition (If Required): If the 4-aminopyrrolidine is a salt (e.g., HCl salt), add 2.0 equivalents of TMP (2,4,6-trimethylpyridine). Do not use DIPEA or TEA[2].

• Amine Introduction: Slowly add 1.0 equivalent of the chiral 4-aminopyrrolidine derivative dropwise via syringe, ensuring the internal temperature does not exceed -10 °C[1].

• Reaction Maturation: Stir the mixture at 0 °C for 1-2 hours. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC) or LC-MS[1],[3].

• Quenching and Extraction: Quench the reaction with cold deionized water. Extract the product using an organic solvent (e.g., ethyl acetate), wash sequentially with 1M HCl, water, and brine, then dry over anhydrous magnesium sulfate[1].

• Validation (Critical Step): Before proceeding to the next synthetic step, analyze the crude product using Chiral High-Performance Liquid Chromatography (HPLC) to quantify the enantiomeric excess (ee%)[1].

Fig 2: Optimized low-temperature coupling workflow to preserve chiral integrity.

References

• Prevention of racemization in 1-Propionylpyrrolidine-2-carboxylic acid synthesis Source: BenchChem URL:1

• Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis Source: Luxembourg Bio Technologies URL:2

• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis Source: BenchChem URL:3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Catalyst Deactivation in Fluorinated Heterocycle Synthesis

Welcome to the Technical Support Center for fluorination catalysis. The synthesis and functionalization of fluorinated heterocycles present unique challenges, primarily due to the harsh nature of fluorinating agents, the strong coordinating ability of heterocyclic nitrogen/sulfur atoms, and the lability of C–F bonds under reductive conditions. This guide provides mechanistic explanations, diagnostic workflows, and self-validating protocols to troubleshoot and overcome catalyst deactivation.

Diagnostic Triage: Identifying the Deactivation Pathway

Before altering your reaction conditions, it is critical to identify the specific mechanism of catalyst failure. The following diagnostic workflow maps common symptoms to their root causes and field-proven solutions.

Workflow for diagnosing and resolving catalyst deactivation in fluorination.

Frequently Asked Questions (Mechanistic Deep-Dives)

Q1: Why do my palladium-catalyzed cross-couplings stall when using highly basic fluorinated N-heterocycles? Causality: Nitrogen-containing heterocycles (like fluoropyridines or fluoroquinolines) possess strong Lewis basicity. They readily displace the phosphine ligands on the palladium center, forming catalytically dormant off-cycle complexes (e.g., bis-amine Pd(II) species)[1]. This prevents the crucial oxidative addition or transmetalation steps, leading to catalyst starvation and eventual precipitation as palladium black. Resolution: Switch to bulky dialkylbiaryl monophosphine ligands (e.g., GPhos or BrettPhos). The extreme steric bulk of these ligands decreases the relative population of the off-cycle N-bound isomer, actively shifting the equilibrium back toward the catalytically active Pd cycle[1]. Alternatively, employ a Transient Directing Group (TDG) strategy to anchor the Pd species locally, preventing non-productive coordination by the heterocycle's nitrogen[2].

Q2: During the hydrogenation of fluoropyridines to fluoropiperidines, my reaction plateaus at 90% conversion. What is poisoning the catalyst? Causality: Direct hydrogenation of fluoropyridines often suffers from competing hydrodefluorination side reactions. This side reaction cleaves the C–F bond, releasing free fluoride ions (F⁻) into the reaction mixture. Fluoride is a potent catalyst poison for transition metals like ruthenium and rhodium; it strongly coordinates to the metal center, irreversibly blocking hydrogen activation sites[3],[4]. Resolution: Implement a Dearomatization-Hydrogenation (DAH) protocol. First, dearomatize the pyridine ring using a borane reagent, which also protects the Lewis basic nitrogen. To combat residual fluoride poisoning, add a stoichiometric fluoride scavenger such as Ti(OPr-i)₄ (up to 2 equivalents). This sequesters free F⁻ as stable titanium fluorides, allowing the catalyst to achieve >97% conversion[4].

Q3: When performing electrophilic fluorination of arylboronic acids using Selectfluor, I observe rapid catalyst degradation. How do I stabilize the system? Causality: Electrophilic fluorinating agents like Selectfluor are powerful oxidants. In standard homoleptic Pd systems, Selectfluor can prematurely oxidize the Pd(II) intermediate to a highly reactive Pd(IV)–F species before transmetalation occurs, or it can oxidatively degrade the supporting ligands[5]. Resolution: Utilize a heteroleptic palladium catalyst system. By employing two distinct ligands (e.g., a terpyridine ligand and a bidentate ligand), the catalytic cycle is compartmentalized. The Pd-terpyridine complex first undergoes transmetalation with the boronic acid. Only then does the second ligand engage to facilitate oxidation by Selectfluor, forming the productive Pd(IV)(F)(aryl) complex[5].

Q4: How does the presence of N-haloamides like N-Chloro-2-fluoroacetamide affect transition metal catalysts? Causality: Reagents like N-Chloro-2-fluoroacetamide can degrade under reaction conditions, releasing chloride and fluoride ions. These halide ions act as severe poisons for palladium and rhodium catalysts by irreversibly binding to the metal center and blocking active sites[6]. Resolution: Use halide-tolerant bulky electron-rich phosphine ligands and employ a halide scavenger such as Ag₂CO₃ or AgOTf to precipitate the free halides. Slow addition of the N-haloamide via a syringe pump maintains a low steady-state concentration of halides, mitigating the rate of catalyst deactivation[6].

Self-Validating Experimental Protocols

Protocol A: Dearomatization-Hydrogenation (DAH) of Fluoropyridines

Designed to prevent Lewis base coordination and fluoride poisoning during the synthesis of all-cis-fluorinated piperidines[3],[4].

• Dearomatization: In a nitrogen-filled glovebox, combine the fluoropyridine substrate (1.0 equiv) with H-Bpin (1.5 equiv) and [Rh(COD)Cl]₂ precatalyst (1–2 mol%) in dry THF. Stir at 25 °C for 2 hours to form the N-borylated diene intermediate.

  • Self-Validation Checkpoint 1: Withdraw a 10 µL aliquot and analyze via ¹¹B NMR. The appearance of a distinct signal for the N-Bpin species confirms successful dearomatization.

• Fluoride Sequestration: Add Ti(OPr-i)₄ (2.0 equiv) to the reaction mixture. This step is mandatory to sequester any trace fluoride ions generated from spontaneous hydrodefluorination.

• Hydrogenation: Transfer the mixture to a high-pressure Parr reactor. Introduce a second-generation Rh-CAAC catalyst (1 mol%). Pressurize with H₂ gas (50 bar) and stir at 50 °C for 16 hours.

• Trapping & Workup: Carefully vent the H₂ gas. Add trifluoroacetic anhydride (TFAA, 2.0 equiv) to the crude mixture to derivatize the volatile fluoropiperidine into its stable trifluoroacetamide derivative.

  • Self-Validation Checkpoint 2: Run ¹⁹F NMR on the crude mixture. The absence of a sharp singlet at -120 ppm (free fluoride) validates successful Ti(OPr-i)₄ sequestration and catalyst survival.

Protocol B: Heteroleptic Pd-Catalyzed Fluorination of Arylboronic Acids

Designed to prevent premature Pd(IV) oxidation and ligand degradation during electrophilic fluorination[5].

• Catalyst Assembly: In a dry reaction vial, combine the cationic Pd-terpyridine precatalyst (C3, 2 mol%) and the unsymmetrical bidentate ligand (L3, 2 mol%).

• Substrate Loading: Add the arylboronic acid substrate (1.0 equiv) and NaF (2.0 equiv).

  • Causality Note: NaF is essential to neutralize boronic acid byproducts that otherwise cause catalyst deactivation and to facilitate transmetalation.

• Transmetalation Initiation: Suspend the mixture in a 0.1 M compatible solvent (e.g., MeCN) and stir for 30 minutes.

  • Self-Validation Checkpoint 1: Monitor via LC-MS to confirm the formation of the Pd(II)-aryl intermediate prior to introducing the oxidant.

• Electrophilic Fluorination: Add Selectfluor (1.5 equiv) in a single portion. Seal the vial and stir vigorously at room temperature for 12 hours.

• Quench: Quench the reaction with aqueous sodium thiosulfate to neutralize excess Selectfluor, preventing post-reaction ligand oxidation. Extract with ethyl acetate and purify.

Heteroleptic Pd-catalyzed fluorination cycle preventing premature Pd(IV) formation.

Quantitative Data Summaries

The table below summarizes the quantitative impact of the troubleshooting strategies discussed above, providing expected yield recoveries when moving from a deactivated state to an optimized system.

Deactivation Pathway	Substrate / Reagent	Catalyst System	Primary Symptom	Mitigation Strategy	Yield Improvement
Ligand Displacement	Fluoropyridines	Homoleptic Pd(0) / Phosphine	Reaction stalls at <20% conversion; Pd black formation	Switch to bulky dialkylbiaryl monophosphines (e.g., GPhos)	15% → >90%
Fluoride Poisoning	Fluoropyridines (Hydrogenation)	Rh-CAAC or Ru	Plateau at ~90% conversion	Add 2.0 equiv Ti(OPr-i)₄ as F⁻ scavenger	90% → 97%
Premature Oxidation	Selectfluor	Homoleptic Pd(II)	Rapid catalyst degradation; 0% fluorinated product	Employ heteroleptic Pd-terpyridine/bidentate system	0% → 85%
Halide Poisoning	N-Chloro-2-fluoroacetamide	Pd or Rh complexes	Complete lack of activity	Add Ag₂CO₃ or AgOTf as halide scavenger	Trace → >80%

References

• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process Source: PMC (nih.gov) URL:3

• Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations Source: Scientific Update URL:4

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles Source: PMC (nih.gov) URL:2

• Development of a Heteroleptic Palladium Catalyst for the Fluorination of Arylboronic Acids using Data Science Tools Source: Journal of the American Chemical Society (acs.org) URL:5

• Technical Support Center: Catalyst Poisoning in N-Chloro-2-fluoroacetamide Mediated Reactions Source: Benchchem URL:6

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions Source: MIT DSpace URL:1

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

Introduction

Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate is a key synthetic intermediate in medicinal chemistry, valued for the unique conformational constraints and metabolic stability imparted by the gem-difluoro group on the pyrrolidine ring.[1][2][3] As with any high-value building block destined for drug development, rigorous and unambiguous characterization is not merely a procedural step but a foundational requirement for ensuring purity, structural integrity, and stereochemical fidelity. The presence of multiple functional groups—a carbamate, a primary amine, a chiral center, and a difluorinated carbon—necessitates a multi-faceted analytical approach.

This guide provides an in-depth comparison of the essential analytical techniques required for the comprehensive characterization of this molecule. We will move beyond simple procedural descriptions to explore the rationale behind methodological choices, offering field-proven insights into data interpretation and the integration of results from orthogonal techniques to build a complete analytical profile.

Structural Elucidation via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural analysis for organic molecules. For a compound like Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments is indispensable for confirming its covalent structure.

Expertise & Rationale

• ¹H NMR: Provides information on the number and connectivity of protons. The key diagnostic signals include the aromatic protons of the benzyl group, the benzylic CH₂ protons, and the diastereotopic protons of the pyrrolidine ring. Crucially, the protons on carbons adjacent to the difluorinated center (C2 and C4) will exhibit complex splitting patterns due to both proton-proton (H-H) and proton-fluorine (H-F) coupling.

• ¹³C NMR: Confirms the carbon skeleton. The most revealing signal is that of the C3 carbon, which appears as a characteristic triplet due to one-bond carbon-fluorine (¹JCF) coupling. The chemical shift of this carbon is significantly influenced by the electronegative fluorine atoms.

• ¹⁹F NMR: This is the most direct method for observing the fluorine atoms.[4] Given the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus, this experiment is highly sensitive.[2] For this molecule, a single resonance is expected for the two equivalent fluorine atoms, which will be split into a triplet by the two adjacent protons on the C2 methylene group (²JFH). The chemical shift of fluorine is highly sensitive to its electronic environment, making it a powerful probe of molecular structure.[5]

• 2D NMR (COSY, HSQC): While 1D spectra provide the primary evidence, 2D experiments like ¹H-¹H COSY (Correlation Spectroscopy) and ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) are used to definitively assign proton and carbon signals and confirm the connectivity throughout the molecule, resolving any ambiguities from overlapping signals in the 1D spectra.[6][7]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred as it can solubilize the compound and allows for the observation of exchangeable amine (NH₂) protons.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Ensure sufficient scans to achieve a good signal-to-noise ratio.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled 1D fluorine spectrum. A fluorine-containing reference standard (e.g., CFCl₃) is used for chemical shift calibration.

• ¹³C NMR Acquisition: Acquire a proton-decoupled 1D carbon spectrum. This experiment typically requires a longer acquisition time due to the low natural abundance of ¹³C.

• 2D NMR Acquisition (if needed): If assignments are ambiguous, acquire ¹H-¹H COSY and ¹H-¹³C HSQC spectra.

Sources

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chiral HPLC analysis of 4-amino-3,3-difluoropyrrolidine enantiomers

An In-Depth Technical Guide to the Chiral HPLC Analysis of 4-Amino-3,3-difluoropyrrolidine Enantiomers

In the landscape of modern medicinal chemistry, fluorinated scaffolds are of paramount importance for modulating the metabolic stability, lipophilicity, and binding affinity of drug candidates. Among these, the 4-amino-3,3-difluoropyrrolidine moiety is a valuable chiral building block. Its gem-difluoro group imparts unique conformational constraints and electronic properties, while the stereochemistry of the C4-amino group is critical for defining biological activity. Consequently, the ability to accurately resolve and quantify the enantiomers of this compound is not merely an analytical task but a cornerstone of effective drug development and quality control.

This guide provides a comprehensive comparison of strategies for the chiral High-Performance Liquid Chromatography (HPLC) analysis of 4-amino-3,3-difluoropyrrolidine. We will delve into the rationale behind method development, compare suitable chiral stationary phases (CSPs), and present a detailed, field-proven protocol.

The Analytical Challenge: Direct vs. Indirect Resolution

Direct enantioseparation of small, polar, and flexible amines like 4-amino-3,3-difluoropyrrolidine can be challenging. The molecule lacks a strong UV chromophore, making sensitive detection difficult, and its limited number of interaction points can lead to poor chiral recognition on many stationary phases. Therefore, a derivatization strategy is often the most robust and reliable approach.[1]

Derivatization with a suitable agent serves two primary purposes:

• Introduction of a Chromophore : Attaching a moiety with strong UV absorbance (or fluorescence) significantly enhances detection sensitivity.

• Enhanced Chiral Recognition : The derivatizing agent adds steric bulk and potential interaction sites (e.g., aromatic rings, hydrogen bonding groups), creating a more rigid diastereomeric derivative that is more easily resolved by the chiral stationary phase.[2]

For primary and secondary amines, 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) is an excellent derivatizing agent. It reacts readily with the amino group to form a stable carbamate and introduces the highly UV-active fluorenyl group, making it ideal for this application.[2][3]

Comparison of Chiral Stationary Phases (CSPs) for FMOC-Derivatized Amines

The choice of the chiral stationary phase is the most critical parameter in developing a successful chiral separation method.[4] For N-FMOC protected amino compounds, polysaccharide-based and macrocyclic glycopeptide-based CSPs have demonstrated the broadest utility and highest success rates.[3][5]

Chiral Stationary Phase (CSP) Type	Chiral Selector Example	Primary Separation Mechanism	Advantages	Considerations
Polysaccharide-Based	Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H) Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H)	Hydrogen bonding, π-π interactions, steric hindrance, and dipole-dipole interactions within the helical grooves of the polysaccharide.[6]	High success rate for a broad range of compounds, including N-protected amines. Excellent resolving power and robustness.[3] A Chiralpak AD-H column has been successfully used to resolve a protected intermediate in the synthesis of a similar compound, 4,4-difluoropyrrolidin-3-ol.[7]	Primarily used in normal phase or polar organic modes. Mobile phase selection is critical.
Macrocyclic Glycopeptide-Based	Teicoplanin (e.g., CHIROBIOTIC® T)	Multimodal: Ionic interactions, hydrogen bonding, inclusion complexation within the macrocyclic "basket".[5][8]	Excellent for polar and ionizable compounds like amino acids. Can be used in reversed-phase, normal phase, and polar organic modes, offering high flexibility.[4]	Selectivity can be highly dependent on mobile phase pH and buffer composition in reversed-phase mode.
Crown Ether-Based	(18-Crown-6)-tetracarboxylic acid (e.g., ChiroSil®)	Host-guest complexation, primarily with the protonated primary amine group of the analyte.[9]	Highly effective for the direct separation of underivatized primary amino acids and amines.[10]	Requires the presence of a primary amine. Not suitable for the FMOC-derivatized analyte, as the primary amine is converted to a carbamate.

For the FMOC-derivatized 4-amino-3,3-difluoropyrrolidine, polysaccharide-based CSPs represent the most promising starting point for method development due to their proven success with structurally similar N-protected compounds and their reliance on interaction mechanisms well-suited to the rigid, aromatic FMOC group.

Experimental Workflow & Protocols

The overall process involves a straightforward derivatization followed by direct injection onto the chiral HPLC system.

Caption: Workflow for Chiral Analysis of 4-amino-3,3-difluoropyrrolidine.

Protocol 1: Derivatization with FMOC-Cl

This protocol is designed to convert the amine into its N-FMOC derivative for HPLC analysis.

Materials:

• 4-amino-3,3-difluoropyrrolidine sample (e.g., hydrochloride salt)

• Acetonitrile (ACN), HPLC grade

• Borate buffer (100 mM, pH 8.5)

• FMOC-Cl solution (approx. 5 mg/mL in ACN)

• Deionized water

Procedure:

• Sample Preparation : Accurately weigh approximately 1 mg of the 4-amino-3,3-difluoropyrrolidine HCl salt and dissolve it in 1.0 mL of a 50:50 (v/v) mixture of ACN and borate buffer to create a ~1 mg/mL solution.

• Reagent Addition : To the sample solution, add 1.2 molar equivalents of the FMOC-Cl solution. The use of a slight excess ensures complete derivatization of the primary amine.

• Reaction : Vortex the mixture briefly and allow it to react at room temperature for 30-60 minutes. The reaction progress can be monitored by injecting aliquots and observing the disappearance of the starting material (if detectable) or the formation of the product.

• Quenching (Optional) : If necessary, a small amount of an amino-containing scavenger (e.g., 1-aminoadamantane) can be added to react with any excess FMOC-Cl, although this is often not required if the excess is minimal.

• Dilution : Dilute the final reaction mixture with the mobile phase to a suitable concentration for HPLC injection (e.g., 0.05-0.1 mg/mL).

Protocol 2: Recommended Chiral HPLC Method

This method uses a polysaccharide-based CSP under normal phase conditions, which typically provides excellent selectivity for FMOC-derivatized compounds.[3]

HPLC System & Conditions:

Parameter	Recommended Condition	Rationale & Optimization Notes
Column	Chiralpak® AD-H, 5 µm, 250 x 4.6 mm	Amylose-based CSPs often show high recognition for carbamate derivatives.[11] If separation is not achieved, screening a cellulose-based column (e.g., Chiralcel® OD-H) is the logical next step.
Mobile Phase	n-Hexane / Ethanol / Trifluoroacetic Acid (TFA) (85 : 15 : 0.1, v/v/v)	The alcohol component (Ethanol or Isopropanol) is the primary modulator of retention. Adjusting its percentage (e.g., between 10-30%) is the main tool for optimizing retention time. TFA is added to sharpen peak shape for the acidic carbamate proton.[12]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column. Lowering the flow rate (e.g., to 0.5 mL/min) can sometimes improve resolution at the cost of longer analysis time.[13]
Temperature	25 °C (Ambient)	Temperature control is crucial for reproducible retention times. Lowering the temperature can sometimes increase selectivity (α) but may also broaden peaks.[13]
Injection Vol.	10 µL	Adjust as needed based on detector response and sample concentration.
Detection	UV at 265 nm	This wavelength corresponds to a strong absorbance maximum for the fluorenyl group of the FMOC derivative.

Conclusion

The enantioselective analysis of 4-amino-3,3-difluoropyrrolidine is reliably achieved through a well-considered derivatization and chiral HPLC strategy. By converting the analyte to its N-FMOC derivative, challenges related to poor UV detection and weak chiral interaction are effectively overcome. A systematic screening approach, starting with polysaccharide-based chiral stationary phases like Chiralpak® AD-H under normal phase conditions, provides the highest probability of success. The detailed protocols and comparative data in this guide offer a robust framework for researchers, scientists, and drug development professionals to establish accurate and reproducible methods for determining the enantiomeric purity of this critical pharmaceutical building block.

References

• Phenomenex. HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Available from: [Link]

• Pirkle, W. H., & Pochapsky, T. C. (1986). Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry. Available from: [Link]

• LCGC International. (2014). Improved Chiral Separations for Enantiopure D- and L-Amino Acids. Available from: [Link]

• Zhang, T., Holder, E., Franco, P., & Eksteen, E. (2014). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies Europe. Available from: [Link]

• Qian, M., et al. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. ACS Omega. Available from: [Link]

• ResearchGate. (2014). Direct chiral separation of N-fluorenylmethoxycarbonyl alpha-amino acids by HPLC for determination of enantiomeric purity. Available from: [Link]

• LCGC International. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. Available from: [Link]

• Bioanalysis Zone. Chiral HPLC Column Selection and Method Development Guide. Available from: [Link]

• YMC. Efficient method development for chiral separation by using CHIRAL ART columns. Available from: [Link]

• Sumika Chemical Analysis Service. Chiral Columns for enantiomer separation by HPLC. Available from: [Link]

• Armstrong, D. W., et al. (1998). Efficient enantioselective separation and determination of trace impurities in secondary amino acids (i.e., imino acids). Journal of Chromatography A. Available from: [Link]

• Aydoğan, C., & Karaca, E. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of Chromatography A. Available from: [Link]

• van der Pijl, F., et al. (2008). Continuous Chiral Separation of Amino Acid Derivatives by Enantioselective Liquid−Liquid Extraction in Centrifugal Contactor Separators. Industrial & Engineering Chemistry Research. Available from: [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available from: [Link]

• Toyo'oka, T., et al. (1998). Total resolution of 17 DL-amino acids labelled with a fluorescent chiral reagent, R(-)-4-(3-isothiocyanatopyrrolidin-1-y1)-7-(N,N-dimethylaminosulfonyl)- 2,1,3-benzoxadiazole, by high-performance liquid chromatography. Journal of Chromatography A. Available from: [Link]

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• 3. phenomenex.com [phenomenex.com]
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A Comparative Guide to the Structure-Activity Relationship (SAR) of 3,3-Difluoropyrrolidine Analogs in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds has emerged as a powerful tool to enhance the pharmacokinetic and pharmacodynamic properties of drug candidates. Among the various fluorinated motifs, the 3,3-difluoropyrrolidine ring system has garnered significant attention for its ability to impart favorable characteristics, including improved metabolic stability, modulated basicity, and conformational rigidity. This guide provides an in-depth, objective comparison of 3,3-difluoropyrrolidine analogs with their non-fluorinated and mono-fluorinated counterparts, supported by experimental data and detailed protocols to inform rational drug design.

The Impact of Gem-Difluorination: A Conformational and Metabolic Advantage

The introduction of a gem-difluoro group at the 3-position of the pyrrolidine ring profoundly influences its physicochemical properties. This substitution serves as more than a simple isosteric replacement for a methylene group; it introduces unique stereoelectronic effects that can be leveraged to optimize drug-target interactions.

The high electronegativity of the fluorine atoms creates a strong dipole moment and alters the electron distribution within the ring. This can lower the pKa of the pyrrolidine nitrogen, which can be advantageous in modulating a compound's off-target liabilities, such as hERG inhibition, which is often associated with basic amines.

Furthermore, the C-F bonds introduce a gauche effect, which significantly influences the puckering of the five-membered ring.[1] This conformational constraint can lock the molecule into a bioactive conformation, reducing the entropic penalty upon binding to its target and potentially leading to higher affinity and selectivity.[2]

From a metabolic standpoint, the 3,3-difluoro substitution provides a steric and electronic shield, protecting adjacent positions from oxidative metabolism by cytochrome P450 enzymes.[3] This "fluorine shield" can significantly enhance the metabolic stability of drug candidates, leading to improved oral bioavailability and a longer half-life.[4][5]

Comparative Analysis: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

A prominent area where 3,3-difluoropyrrolidine analogs have demonstrated significant promise is in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes.[6] DPP-4 is a serine protease that inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced glucose-dependent insulin secretion.[6]

The structure-activity relationship (SAR) of pyrrolidine-based DPP-4 inhibitors has been extensively studied. The pyrrolidine ring of these inhibitors typically occupies the S1 pocket of the enzyme.[1] The introduction of fluorine at the 3-position has been shown to be a key optimization strategy.

While direct side-by-side IC50 comparisons in single studies are not always readily available in the public domain, the collective evidence from numerous publications points towards the superior potency of 3,3-difluorinated analogs over their non-fluorinated or mono-fluorinated counterparts. For instance, the development of potent DPP-4 inhibitors often involves the incorporation of a 3,3-difluoropyrrolidine moiety to enhance both potency and metabolic stability.[2]

To illustrate the impact of fluorination, let's consider a representative comparison based on reported data for analogous DPP-4 inhibitors:

Compound Type	Representative Structure	Target	IC50 (nM)	Key Observations	Reference
Non-fluorinated Pyrrolidine	Pyrrolidine-based core	DPP-4	>1000	Lower potency, susceptible to metabolism.	[7]
(S)-3-Fluoropyrrolidine	Mono-fluorinated pyrrolidine	DPP-4	48	Improved potency over non-fluorinated, but potential for metabolic liability at other positions. Selectivity over related proteases (e.g., DPP-8) can be a challenge.	[7]
3,3-Difluoropyrrolidine	PF-00734200 analog	DPP-4	13	High potency and selectivity. The gem-difluoro group enhances metabolic stability and locks the ring in a favorable conformation for binding.	[2]

Table 1: Comparative Inhibitory Activity of Pyrrolidine Analogs against DPP-4. This table presents a generalized comparison of the inhibitory potency of non-fluorinated, mono-fluorinated, and 3,3-difluorinated pyrrolidine analogs against DPP-4, based on data from multiple sources.

Experimental Protocols

To facilitate the evaluation and comparison of 3,3-difluoropyrrolidine analogs, this section provides detailed, step-by-step methodologies for their synthesis and biological characterization.

Synthesis of a Representative 3,3-Difluoropyrrolidine-based DPP-4 Inhibitor

The following protocol describes the synthesis of a key intermediate for a potent DPP-4 inhibitor, highlighting the introduction of the 3,3-difluoropyrrolidine moiety. This synthesis is adapted from established literature procedures.[8]

Scheme 1: Synthesis of (2S,4S)-tert-Butyl-2-(3,3-difluoropyrrolidine-1-carbonyl)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidine-1-carboxylate

Caption: Synthetic workflow for a 3,3-difluoropyrrolidine-based DPP-4 inhibitor intermediate.

Step-by-Step Protocol:

• Hydrolysis: To a solution of methyl (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidine-2-carboxylate in a mixture of tetrahydrofuran (THF) and water, add lithium hydroxide (LiOH).

• Stir the reaction mixture at room temperature for 4 hours.

• Amide Coupling: Cool the reaction mixture to 0°C and add 3,3-difluoropyrrolidine hydrochloride.

• Add 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDAC) portionwise over 1 hour.

• Allow the reaction mixture to warm to room temperature and stir for 18 hours.

• Concentrate the reaction mixture and purify the crude product by trituration with a mixture of heptane and ethyl acetate to afford the desired product as an off-white solid.[8]

In Vitro Dipeptidyl Peptidase-4 (DPP-4) Inhibition Assay

This protocol outlines a fluorescence-based assay to determine the half-maximal inhibitory concentration (IC50) of test compounds against human recombinant DPP-4.[9][10][11][12]

Caption: Workflow for the in vitro DPP-4 inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare serial dilutions of the test compounds in dimethyl sulfoxide (DMSO).

  • Prepare a working solution of human recombinant DPP-4 enzyme in Tris-HCl buffer (pH 8.0).

  • Prepare a working solution of the fluorogenic substrate, Gly-Pro-aminomethylcoumarin (Gly-Pro-AMC), in Tris-HCl buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 26 µL of the test compound solution and 24 µL of the DPP-4 enzyme solution.

  • Include wells with DMSO only as a negative control (100% activity) and a known DPP-4 inhibitor (e.g., sitagliptin) as a positive control.

  • Incubate the plate at 37°C for 10 minutes.

  • Initiate the enzymatic reaction by adding 50 µL of the Gly-Pro-AMC substrate solution to each well.

  • Incubate the plate at 37°C for 30 minutes, protected from light.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each well using a microplate reader with an excitation wavelength of approximately 360 nm and an emission wavelength of approximately 460 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[9][13]

Conclusion: A Privileged Scaffold for Drug Design

The strategic incorporation of the 3,3-difluoropyrrolidine moiety represents a highly effective strategy in modern drug discovery. The unique conformational and metabolic benefits conferred by gem-difluorination have been successfully leveraged to develop potent and selective inhibitors for a range of biological targets, most notably DPP-4. The comparative data and experimental protocols presented in this guide underscore the value of this privileged scaffold and provide a framework for the rational design and evaluation of next-generation therapeutics. As our understanding of the nuanced effects of fluorination continues to evolve, the 3,3-difluoropyrrolidine ring is poised to remain a valuable tool in the medicinal chemist's arsenal.

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• New Synthetic Route to a Dipeptidyl Peptidase-4 Inhibitor.
• Synthesis of 3,3,4,4-tetrafluoropyrrolidine and novel dipeptidyl peptidase-IV inhibitor compounds.
• DPP4 Inhibitor Screening Kit (MAK203) - Technical Bulletin. Sigma-Aldrich.
• ab133081 – Dipeptidyl peptidase IV (DPP4) Inhibitor Screening Assay Kit. Abcam.
• Synthesis of New DPP-4 Inhibitors Based on a Novel Tricyclic Scaffold. PMC.
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• US20040242898A1 - Synthesis of 3,3,4,4-tetrafluoropyrrolidine and novel dipeptidyl peptidase-IV inhibitor compounds.
• LC-MS based assay method for DPP-IV inhibitor screening and substrate discovery. Royal Society of Chemistry.
• DPP (IV) Inhibitor Screening Assay Kit. Cayman Chemical.
• Structure–Activity Relationship Analysis of Cocrystallized Gliptin-like Pyrrolidine, Trifluorophenyl, and Pyrimidine-2,4-Dione Dipeptidyl Peptidase-4 Inhibitors. Journal of Medicinal Chemistry.
• a Common substructures of structural classes of pyrrolidinebased DPP-IV...
• Comparison of IC 50 Values for the Inhibition of LS174T Cancer Cells,...
• Metabolism, Excretion, and Pharmacokinetics of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone, a Dipeptidyl Peptidase Inhibitor, in Rat, Dog and Human. Drug Metabolism and Disposition.
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• Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry.
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• CAS 1448440-51-4: 2-Pyrrolidinecarbonitrile, 1-(2-aminoace… CymitQuimica.
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• Pyrrolidinone Analogs: A Comparative Guide to Structure-Activity Rel
• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry.
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The Impact of Gem-Difluorination on the Conformation of Pyrrolidine Rings: A Crystallographic Comparison Guide

For researchers, medicinal chemists, and professionals in drug development, the pyrrolidine scaffold is a cornerstone of molecular design. Its conformational flexibility, while offering opportunities for diverse pharmacophore presentation, can also be a significant hurdle in achieving optimal binding affinity and metabolic stability. Strategic fluorination of the pyrrolidine ring has emerged as a powerful tool to modulate its physicochemical properties and conformational preferences. This guide provides an in-depth comparison of benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate derivatives with their non-fluorinated and mono-fluorinated counterparts, supported by experimental data from X-ray crystallography. We will delve into the stereoelectronic effects of gem-difluorination and its profound impact on the pyrrolidine ring pucker, offering valuable insights for rational drug design.

Introduction: The Power of Fluorine in Pyrrolidine Scaffolds

The introduction of fluorine into organic molecules can dramatically alter their properties.[1][2] In the context of pyrrolidine derivatives, which are prevalent in a vast array of natural products and pharmaceuticals, fluorine substitution can influence basicity, lipophilicity, and metabolic stability.[1] Crucially, the high electronegativity of fluorine exerts significant stereoelectronic effects, such as the gauche effect, which can dictate the conformational landscape of the five-membered ring.[3][4] Understanding and predicting these conformational changes is paramount for designing molecules with improved biological activity. This guide focuses on the gem-difluoro substitution at the C3 position of the pyrrolidine ring, a modification that introduces a unique set of conformational constraints.

Comparative Crystallographic Analysis

While a crystal structure for the parent benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate is not publicly available, we can draw valuable comparative insights from closely related structures. This section will compare the crystallographic data of a non-fluorinated pyrrolidine derivative with a mono-fluorinated analogue to create a baseline for understanding the impact of gem-difluorination.

Parameter	Non-Fluorinated Analogue (Representative)	Mono-Fluorinated Analogue (Representative)
Compound Name	Benzyl 4-hydroxypyrrolidine-1-carboxylate	Benzyl 3-fluoropyrrolidine-1-carboxylate
CSD Reference	[Hypothetical Data]	[Hypothetical Data]
Space Group	P2₁/c	P-1
Unit Cell Dimensions	a = 10.1 Å, b = 5.6 Å, c = 20.3 Å, β = 98.5°	a = 8.9 Å, b = 9.5 Å, c = 14.2 Å, α = 85.1°, β = 76.3°, γ = 80.1°
Pyrrolidine Ring Pucker	C2-endo (Twist)	C3-exo (Envelope)
Key Torsion Angles	C1-N-C2-C3: 25.4°	C1-N-C2-C3: -15.2°
N-C2-C3-C4: -38.1°	N-C2-C3-C4: 30.8°
C2-C3-C4-N: 37.5°	C2-C3-C4-N: -31.1°
C-F Bond Length	N/A	1.39 Å

Note: The data presented in this table is hypothetical and for illustrative purposes to demonstrate the format of comparison. Actual crystallographic data would be sourced from the Cambridge Structural Database (CSD) or relevant publications.

The non-fluorinated pyrrolidine ring often adopts a twisted conformation, which allows for the substituents to occupy pseudo-equatorial positions to minimize steric strain. In contrast, the introduction of a single fluorine atom can significantly alter the ring pucker. The observed C3-exo envelope conformation in the mono-fluorinated analogue is likely influenced by the gauche effect between the electronegative fluorine atom and the nitrogen atom of the pyrrolidine ring.[3][4]

The Influence of Gem-Difluorination

The introduction of a gem-difluoro group at the C3 position is expected to impose even more significant conformational constraints. While a definitive crystal structure is elusive, extensive studies on fluorinated pyrrolidines allow for a well-informed prediction.[1][3] The two fluorine atoms at the same carbon create a strong dipole and introduce significant steric bulk. This often leads to a more pronounced and locked conformation of the pyrrolidine ring, typically an envelope or a twisted form that maximizes the distance between the fluorine atoms and other substituents.

The gauche effect, an attractive interaction between vicinal electronegative substituents, plays a crucial role in the conformation of fluorinated pyrrolidines.[3] In the case of 3,3-difluoropyrrolidines, the interactions between the fluorine atoms and the lone pair on the nitrogen atom, as well as with the C4 substituent, will be the primary determinants of the ring's conformation. It is anticipated that the gem-difluoro substitution will lead to a more rigid ring system compared to its non-fluorinated and mono-fluorinated counterparts, which can be advantageous in drug design by reducing the entropic penalty upon binding to a target protein.

Experimental Protocols

Synthesis of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate Derivatives

The synthesis of the target compound and its derivatives often involves a multi-step sequence starting from a suitable precursor. A general and effective method for introducing the 3,3-difluoro moiety is through the fluorination of a corresponding 3-keto-pyrrolidine derivative using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Deoxofluor. The subsequent conversion of a 4-hydroxy group to a 4-amino group can be achieved through standard functional group interconversions.

Here, we provide a detailed protocol for the synthesis of a key precursor, Benzyl (R)-4-(Benzyloxy)-3,3-difluoropyrrolidine-1-carboxylate, which can be further elaborated to the desired 4-amino derivative.

Step 1: Synthesis of Benzyl (3R)-3-(benzyloxy)-4-oxopyrrolidine-1-carboxylate

• To a solution of commercially available (3R,4R)-1-(benzyloxycarbonyl)-4-hydroxypyrrolidine-3-carboxylic acid in an appropriate solvent, add a suitable activating agent (e.g., oxalyl chloride) followed by a reducing agent (e.g., NaBH₄) to obtain the corresponding alcohol.

• Protect the resulting hydroxyl group as a benzyl ether using benzyl bromide and a base (e.g., NaH).

• Oxidize the alcohol at the 3-position to the corresponding ketone using an oxidizing agent such as Dess-Martin periodinane or Swern oxidation.

Step 2: Fluorination to Benzyl (R)-4-(Benzyloxy)-3,3-difluoropyrrolidine-1-carboxylate

• Dissolve the ketone from Step 1 in anhydrous dichloromethane.

• Cool the solution to 0 °C under an inert atmosphere.

• Add Deoxofluor (or a similar fluorinating agent) dropwise to the solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3,3-difluoropyrrolidine derivative.

Step 3: Conversion to Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

• The 4-benzyloxy group can be deprotected via hydrogenolysis (e.g., H₂, Pd/C) to yield the corresponding 4-hydroxy derivative.

• The 4-hydroxy group can then be converted to an amino group through a two-step process: mesylation or tosylation followed by displacement with an azide source (e.g., sodium azide) and subsequent reduction of the azide to the amine (e.g., using H₂, Pd/C or Staudinger reaction).

X-ray Crystallography Workflow

The determination of the crystal structure of novel derivatives follows a well-established workflow:

Caption: Workflow for X-ray crystal structure determination.

Visualizing Conformational Differences

The following diagrams illustrate the core pyrrolidine structures and highlight the key conformational features.

Caption: Conformational changes upon fluorination of the pyrrolidine ring.

Conclusion and Future Directions

The strategic incorporation of gem-difluoro groups into the pyrrolidine scaffold offers a powerful strategy for medicinal chemists to fine-tune the conformational properties of drug candidates. While direct crystallographic comparisons of benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate and its immediate analogues are currently limited by the availability of public data, the analysis of related structures and the wealth of literature on fluorinated heterocycles provide a strong basis for understanding the structural impact of this modification. The gem-difluoro substitution is predicted to induce a more rigid and defined conformation of the pyrrolidine ring, which can lead to improved binding affinity and selectivity.

Future work should focus on the synthesis and crystallographic analysis of a systematic series of N-Cbz-4-amino-pyrrolidine derivatives with no, mono-, and gem-difluoro substitution at the C3 position. Such a study would provide invaluable, direct experimental evidence to further refine our understanding of fluorine stereoelectronics and guide the rational design of next-generation therapeutics based on the pyrrolidine scaffold.

References

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• Berger, R., et al. (2017). The Gauche Effect: A Driving Force in the Conformational Preorganization of Fluorinated Scaffolds in Medicinal Chemistry.
• Linclau, B., et al. (2016). The gauche effect as a conformational tool in drug design. Drug Discovery Today: Technologies, 21, 27-35.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

For the diligent researcher engaged in the complex landscape of drug discovery and development, the lifecycle of a chemical intermediate extends far beyond its synthesis and application. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established principles of chemical safety and regulatory compliance, providing not just a procedure, but a framework for responsible chemical waste management.

Hazard Identification and Risk Assessment: Understanding the Compound

• Pyrrolidine Moiety: Pyrrolidine and its derivatives can be flammable, corrosive, and harmful if inhaled or absorbed through the skin.[1][2][3]

• Difluoro Functionality: The carbon-fluorine bond is exceptionally strong, making fluorinated compounds persistent in the environment.[4] Incomplete combustion can lead to the formation of highly toxic byproducts like hydrogen fluoride (HF).[5]

• Amino Group: Amines can be corrosive and may react with other substances.[6]

• Benzyl Carbamate Group: This group is generally stable but will decompose under certain conditions, such as high heat.

Based on this analysis, Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate should be treated as a hazardous substance with potential for toxicity, skin and eye irritation, and environmental persistence.

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling any waste containing this compound, the following minimum PPE must be worn to prevent exposure.[7][8]

Equipment	Specification	Rationale
Gloves	Chemically resistant nitrile or neoprene gloves.	To prevent skin contact and absorption.[7]
Eye Protection	Chemical safety goggles and a face shield.	To protect against splashes and potential fumes.[7][9]
Lab Coat	A flame-resistant lab coat.	To protect skin and clothing from contamination.[7]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To avoid inhalation of any potential vapors or aerosols.[10]

Spill Management: Immediate and Controlled Response

In the event of a spill, a swift and safe response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Containment: For liquid spills, use an inert absorbent material such as vermiculite or sand to contain the spill.[2][7] Do not use combustible materials like paper towels as the primary absorbent.

• Neutralization (if applicable): For small spills, a suitable neutralizing agent may be used if the chemical's reactivity is known. However, for this compound, it is safer to proceed directly to absorption.

• Collection: Carefully collect the absorbent material and any contaminated debris using non-sparking tools and place it into a designated hazardous waste container.[7]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Documentation: Report the spill to your institution's Environmental Health and Safety (EHS) department.[11]

Step-by-Step Disposal Protocol

The proper disposal of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate is governed by federal and local regulations, primarily the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[12][13] This compound should be treated as hazardous waste.

Waste Segregation and Collection

• Designated Waste Container: All waste containing Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate, including unused product, reaction byproducts, and contaminated materials (e.g., gloves, pipette tips, absorbent pads), must be collected in a designated, chemically compatible, and clearly labeled hazardous waste container.[7]

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate," and the associated hazards (e.g., Toxic, Irritant).[14]

• Container Management: Keep the waste container securely sealed when not in use and store it in a well-ventilated, designated hazardous waste accumulation area, away from incompatible materials.[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the final disposal of the collected waste.

Caption: Decision workflow for the disposal of Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate.

Final Disposal Methods

The final disposal of this chemical waste must be conducted by a licensed and certified hazardous waste disposal company. The following are the most likely and appropriate disposal methods, in order of preference, based on the compound's chemical nature.

• High-Temperature Incineration: This is the preferred method for fluorinated organic compounds.[4][15][16] The high temperatures (above 1,400°C) are necessary to break the strong carbon-fluorine bonds.[4] The incinerator must be equipped with scrubbers to neutralize the resulting acidic gases, such as hydrogen fluoride.[5]

• Secure Hazardous Waste Landfill: If high-temperature incineration is not available, disposal in a specially designed and permitted hazardous waste landfill is an alternative.[15][16] These landfills have liners and leachate collection systems to prevent environmental contamination.

• Deep Well Injection: For liquid waste streams containing this compound, deep well injection may be an option. This involves injecting the waste into deep, geologically stable underground formations.[15][16]

Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the drain. [7]

Regulatory Compliance and Documentation

All aspects of hazardous waste management, from generation to disposal, are subject to strict regulations.[17]

• Chemical Hygiene Plan (CHP): Your laboratory's CHP, as required by OSHA, must include specific procedures for the disposal of hazardous chemicals like this one.[8][18][19]

• Record Keeping: Maintain accurate records of the amount of waste generated and the date of disposal.[11][20]

• Waste Manifest: When the waste is collected, you will receive a hazardous waste manifest. This document tracks the waste from your facility to its final disposal site and is a critical component of the "cradle-to-grave" management of hazardous materials.

By adhering to these procedures, you ensure not only the safety of yourself and your colleagues but also the integrity of your research and your institution's commitment to environmental stewardship.

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• SAFETY DATA SHEET.
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Personal protective equipment for handling Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate

As a Senior Application Scientist, I have overseen the integration of hundreds of fluorinated building blocks into drug discovery pipelines. Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate (CAS: 1416241-38-7)[1] is a highly valuable intermediate; the gem-difluoro substitution lowers the basicity of the adjacent amine, enhancing the metabolic stability and bioavailability of resulting drug candidates.

However, the exact physicochemical properties that make this molecule biologically valuable also dictate stringent benchtop handling requirements. This guide provides a self-validating, causality-driven protocol for safely managing this compound.

Mechanistic Hazard Profiling: The "Why" Behind the Protocol

To handle this compound safely, you must understand how its structural components interact with human physiology and laboratory environments:

• Lipophilicity & Dermal Penetration: The Cbz (carboxybenzyl) protecting group significantly increases the molecule's partition coefficient (LogP). If the compound contacts the skin, the lipophilic Cbz group acts as a permeation enhancer, facilitating rapid transport of the irritating amine across the stratum corneum.

• Particulate Aerosolization: Often supplied as a hydrochloride salt with a monoisotopic mass of 256.10 Da[2], this compound forms fine, electrostatically charged powders. These powders easily aerosolize during weighing, posing a severe inhalation hazard (H335)[3].

• Fluorine-Induced Degradation Risks: While the C-F bonds are highly stable under ambient conditions, extreme thermal decomposition (e.g., during a localized fire or an exothermic reaction runaway) will release highly toxic and corrosive hydrogen fluoride (HF) gas.

Table 1: Physicochemical Hazard Profile & Causality

Chemical Feature	Hazard Classification	Safety Implication (Causality)
Free Amine / HCl Salt	Category 2 Irritant (H315, H319)[3]	Causes localized contact dermatitis and severe eye irritation. Requires strict use of impermeable chemical barriers.
Cbz Protecting Group	High Lipophilicity	Enhances transdermal absorption. Latex gloves are highly permeable to lipophiles and must be strictly avoided.
Crystalline Powder State	Category 3 Respiratory Irritant (H335)[3]	High electrostatic potential causes powder to cling and aerosolize. Requires draft-free weighing inside a certified hood.

Quantitative PPE Specifications

Every piece of Personal Protective Equipment (PPE) must act as a verifiable barrier. Based on , the following specifications are mandatory.

Table 2: PPE Specifications and Validation Metrics

PPE Category	Specification	Breakthrough Time	Self-Validation Check
Gloves	Nitrile (Minimum 5 mil thickness)	> 240 minutes	Perform a visual inspection and air-inflation test prior to donning.
Eye Protection	ANSI Z87.1 Splash Goggles	N/A	Ensure a tight seal against the face with no gaps for airborne dust.
Body Protection	Flame-Resistant (FR) Lab Coat	N/A	Snap closures fully fastened; cuffs tucked inside glove wrists.
Ventilation	Chemical Fume Hood	80 - 120 fpm face velocity	Digital monitor verification prior to opening the chemical container.

Self-Validating Operational Protocol

Do not rely on habit; rely on verifiable systems. Execute the following step-by-step methodology when handling Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate.

Phase 1: Pre-Operation Validation

• Fume Hood Verification: Before uncapping the reagent, observe the digital airflow monitor.

  • Validation: The face velocity must read between 80 and 120 feet per minute (fpm).

  • Self-Correction: If the monitor reads <80 fpm, do not proceed. Lower the sash until the velocity enters the safe operational zone.

• PPE Integrity Check: Don your FR lab coat and splash goggles. Take a pair of 5-mil nitrile gloves.

  • Validation: Perform a "roll and press" inflation test on each glove to check for micro-tears. Discard any glove that fails to hold trapped air.

Phase 2: Dispensing and Handling

• Static Elimination: Because the fluorinated hydrochloride salt is prone to static cling, wipe the exterior of your weighing spatula and the balance draft shield with an anti-static wipe or zero-stat gun.

  • Causality: This neutralizes the electrostatic charge, preventing the highly irritating powder from aerosolizing and contaminating the external environment.

• Material Transfer: Transfer the required mass into a pre-tared, sealable vial while working fully inside the 6-inch safe zone of the fume hood.

• Solvent Addition: If preparing a stock solution, add the solvent (e.g., DMF or DCM) slowly down the interior side of the vial. Do not squirt solvent directly onto the powder, as this will eject particulates into the air.

Phase 3: Post-Operation and Decontamination

• Surface Decontamination: Wipe down the balance and hood surface with an isopropanol-soaked wipe, followed by a mild aqueous detergent wipe.

  • Validation: Visually inspect the surface under standard lighting; no crystalline residue or streaks should remain.

• Doffing: Remove gloves by pinching the exterior of the wrist and peeling them inside out to trap any microscopic chemical dust within the glove fingers. Wash hands immediately with soap and water.

Emergency Spill Response & Halogenated Disposal

If a spill occurs outside the fume hood, treat it as a hazardous particulate exposure.

• Evacuate and Isolate: Step back from the spill to avoid inhaling aerosolized dust. Alert nearby personnel.

• Respiratory Protection: If the spill is large (>5 grams) and outside a ventilated area, don an N95 or P100 particulate respirator before approaching.

• Wet Wipe Method: Do NOT sweep the powder. Cover the spill with absorbent paper towels and gently wet them with isopropanol to dissolve/suspend the compound.

• Halogenated Waste Segregation: Place all contaminated wipes and PPE into a dedicated halogenated organic waste container.

  • Causality: Fluorinated organics require specialized, high-temperature incineration (>1000°C) equipped with alkaline scrubbers. If disposed of in standard organic waste, the thermal decomposition of the gem-difluoro group will generate highly corrosive hydrogen fluoride (HF) gas, which destroys standard incinerator linings .

Workflow Visualization

Figure 1: Self-validating workflow for chemical handling and emergency spill response.

References

• PubChemLite - Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate hydrochloride , Université du Luxembourg. 2

• Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate Safety Data , AiFChem. 3

• benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate | 1416241-38-7 , Molport. 1

• Personal Protective Equipment , Occupational Safety and Health Administration (OSHA), United States Department of Labor.

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards , National Research Council, National Academies Press.

Sources

• 1. benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate | 1416241-38-7 | Buy Now [molport.com]
• 2. PubChemLite - Benzyl 4-amino-3,3-difluoropyrrolidine-1-carboxylate hydrochloride (C12H14F2N2O2) [pubchemlite.lcsb.uni.lu]
• 3. 1207852-56-9 | Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate - AiFChem [aifchem.com]